1,3,2-Dioxaphospholane, 2-(2,2,2-trifluoroethoxy)-

• CAS: 89307-26-6

Core Science & Biosynthesis

Ethylene Trifluoroethyl Phosphate (TFEP) Solubility and Interfacial Dynamics in Carbonate Solvents: A Technical Guide

Executive Summary

For researchers and drug development professionals transitioning into advanced materials, or scientists engineering next-generation energy storage, understanding the precise solvation thermodynamics of electrolyte additives is critical. Ethylene Trifluoroethyl Phosphate (2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide), commonly abbreviated as TFEP, has emerged as a premier bifunctional additive for lithium-ion and sodium-ion batteries[1][2].

Expert Nomenclature Note: In broader electrochemical literature, the acronym "TFEP" is frequently used to describe Tris(2,2,2-trifluoroethyl) phosphate[3]. This whitepaper explicitly focuses on Ethylene Trifluoroethyl Phosphate (CAS: 67605-68-9) —the cyclic dioxaphospholane derivative[4]. Unlike its linear counterparts, this cyclic molecule exhibits structural homology with standard cyclic carbonates, granting it unique solubility profiles and superior Solid Electrolyte Interphase (SEI) forming capabilities[1].

Solvation Thermodynamics in Carbonate Matrices

The efficacy of any electrolyte additive is dictated by its solubility and its impact on the primary solvation sheath of the working ion (e.g., Li+ or Na+). TFEP must be seamlessly integrated into bulk carbonate solvents—typically a blend of Ethylene Carbonate (EC) and linear carbonates like Diethyl Carbonate (DEC) or Ethyl Methyl Carbonate (EMC).

Structural Homology and Miscibility

TFEP features a 1,3,2-dioxaphospholane ring, which structurally mimics the five-membered ring of Ethylene Carbonate (EC). This structural homology ensures near-perfect miscibility via dipole-dipole interactions, preventing phase separation at low operating temperatures.

• The Role of the Trifluoroethoxy Group : The pendant -OCH2CF3 group introduces controlled steric hindrance and alters the local dielectric constant. When dissolved in carbonate solvents, TFEP participates in the outer solvation shell of Li+ ions without disrupting the high ionic conductivity provided by the bulk EC/DEC matrix.

Quantitative Data Presentation

Table 1: Physicochemical and Solvation Properties of Electrolyte Components

Property	Ethylene Trifluoroethyl Phosphate (TFEP)	Ethylene Carbonate (EC)	Diethyl Carbonate (DEC)
CAS Number	67605-68-9[4]	96-49-1	105-58-8
Molecular Formula	C₄H₆F₃O₄P[4]	C₃H₄O₃	C₅H₁₀O₃
Molecular Weight	206.06 g/mol [4]	88.06 g/mol	118.13 g/mol
Structure Type	Cyclic Fluorinated Phosphate	Cyclic Carbonate	Linear Carbonate
Primary Function	SEI Former & Flame Retardant[2]	Bulk High-Dielectric Solvent	Bulk Low-Viscosity Solvent
Miscibility	Highly soluble in EC/DEC/EMC	Base Solvent	Base Solvent

Mechanistic Causality: The Bifunctional Advantage

Understanding why TFEP is utilized requires analyzing its electrochemical and thermal behavior once solvated in a carbonate matrix.

• Preferential SEI Formation (Electrochemical Causality) : The strong electron-withdrawing nature of the fluorine atoms on the trifluoroethoxy group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the TFEP molecule relative to bulk EC. Because its LUMO is lower, TFEP accepts electrons more readily. During the initial charging cycle, TFEP undergoes reductive cleavage at a higher potential (typically ~1.2V to 1.5V vs Li/Li+) than EC (< 0.8V). This early reduction forms a robust, inorganic-rich (LiF and Li-phosphates) SEI layer on the anode, passivating the surface before the bulk carbonate solvents can continuously decompose[2][3].

• Flame Retardancy (Thermal Causality) : In thermal runaway scenarios, standard carbonate solvents are highly volatile and flammable. TFEP mitigates this by releasing phosphorus (PO·) and fluorine (F·) radicals into the gas phase upon thermal degradation. These radicals act as scavengers, quenching highly reactive H* and OH* combustion radicals, effectively halting the chain reaction of the flame[1][3].

Visualization of Solvation and Reaction Pathways

Solvation dynamics and bifunctional pathways of TFEP in carbonate matrices.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic reasoning behind the action.

Protocol A: Anhydrous Electrolyte Formulation and Solubility Validation

Objective: Formulate a 1.0 M LiPF₆ in EC:DEC (1:1 wt%) electrolyte containing 2 wt% TFEP.

• Environmental Control : Perform all operations in an Argon-filled glovebox (H₂O < 1 ppm, O₂ < 1 ppm).

  • Causality: Fluorinated phosphates and LiPF₆ are highly sensitive to hydrolysis. Moisture exposure generates hydrofluoric acid (HF), which aggressively degrades transition metal cathodes.

• Base Matrix Preparation : Mix Ethylene Carbonate (EC) and Diethyl Carbonate (DEC) in a 1:1 weight ratio. Stir until optically clear.

• Salt Dissolution : Slowly add LiPF₆ to achieve a 1.0 M concentration. Allow the exothermic dissolution to stabilize.

• TFEP Integration : Add 2.0 wt% of TFEP (CAS: 67605-68-9) dropwise under continuous magnetic stirring (400 rpm).

  • Causality: Dropwise addition prevents localized supersaturation. Rapid introduction of the fluorinated phosphate transiently alters the local dielectric constant of the bulk carbonate network, which could otherwise cause localized precipitation of the LiPF₆ salt.

• Validation (Karl Fischer Titration) : Extract a 1 mL aliquot and perform Karl Fischer titration. The moisture content must remain < 10 ppm to validate that the TFEP additive was properly dehydrated prior to integration.

Protocol B: Electrochemical Verification of SEI Formation

Objective: Verify the preferential reduction of solvated TFEP over bulk carbonates.

• Cell Assembly : Fabricate a CR2032 coin cell using a Lithium metal counter/reference electrode, a Graphite working electrode, and a polyethylene separator wetted with 40 µL of the formulated TFEP-carbonate electrolyte.

• Rest Period : Allow the cell to rest at Open Circuit Voltage (OCV) for 12 hours.

  • Causality: This ensures complete capillary wetting of the porous graphite electrode by the slightly more viscous TFEP-modified electrolyte.

• Cyclic Voltammetry (CV) : Execute a CV scan from 3.0 V down to 0.0 V vs Li/Li⁺ at a strict scan rate of 0.1 mV/s .

  • Causality: A slow scan rate is critical to kinetically distinguish the reduction peak of TFEP. At 0.1 mV/s, a distinct cathodic peak will emerge between 1.2V and 1.5V, validating the preferential low-LUMO cleavage of TFEP. Faster scan rates will convolute this signal with the massive EC reduction peak at ~0.7V, masking the additive's primary mechanism.

References

• Grand View Research. "2-(2,2,2-Trifluoroethoxy)-1,3,2-Dioxaphospholane-2-Oxide Market 2030." Market Size & Trends Report. Available at:[Link]

• ResearchGate. "Tris(2,2,2-trifluoroethyl) Phosphate as a Cosolvent for a Nonflammable Electrolyte in Lithium-Ion Batteries." ACS Applied Energy Materials. Available at: [Link]

Sources

• 1. 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide | 67605-68-9 | TCI AMERICA [tcichemicals.com]
• 2. grandviewresearch.com [grandviewresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]

Unlocking the Electrochemical Stability Window of Trifluoroethoxy Dioxaphospholane (TFEP)

An In-Depth Technical Whitepaper for Energy Storage and Chemical Synthesis Professionals

Executive Summary

The relentless push for high-energy-density systems—spanning high-voltage lithium metal batteries (HVLMBs) to advanced electrochemical pharmaceutical synthesis—demands solvents that can withstand extreme potentials without catastrophic failure. Traditional carbonate-based solvents suffer from severe oxidative decomposition above 4.3 V and pose significant flammability risks[1].

Enter 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide (TFEP) . By synthesizing the non-flammability of a phosphate core with the high oxidative stability of a fluorinated moiety, TFEP achieves a uniquely broad Electrochemical Stability Window (ESW). This whitepaper deconstructs the mechanistic causality behind TFEP's electrochemical resilience and provides self-validating experimental protocols for researchers and drug development professionals scaling up high-voltage chemistries.

Molecular Causality: The Architecture of TFEP

TFEP is a five-membered fluorinated cyclic phosphate designed to mimic the structural geometry of ethylene carbonate (EC) while eliminating its thermal vulnerabilities[1]. Its electrochemical behavior is dictated by two critical molecular features:

• The Trifluoroethoxy Group (-OCH2CF3): The strong electron-withdrawing nature of the fluorine atoms significantly lowers the Highest Occupied Molecular Orbital (HOMO) energy level. This thermodynamic shift delays electron loss, granting TFEP exceptional anodic stability against high-voltage cathodes[2].

• The Phosphate Core (P=O): The phosphate backbone acts as a radical scavenger in the vapor phase, yielding a zero Self-Extinguishing Time (SET) and rendering the system entirely non-flammable[3].

The Electrochemical Stability Window (ESW)

The ESW defines the thermodynamic boundaries within which a solvent remains electrochemically inert. TFEP exhibits an asymmetric but highly favorable stability window, making it a premier choice for Localized High-Concentration Electrolytes (LHCEs)[3].

Table 1: Physicochemical and Electrochemical Properties of TFEP

Property	Quantitative Value	Mechanistic Implication & Causality
Anodic Stability (Oxidation)	~4.96 V (vs. Li/Li⁺)	Low HOMO level prevents solvent decomposition at high-voltage cathodes (e.g., 4.6 V LiCoO₂), preventing transition metal dissolution[2].
Cathodic Stability (Reduction)	~1.0 V (vs. Li/Li⁺)	Preferential reduction occurs before bulk solvent breakdown, driven by a low Lowest Unoccupied Molecular Orbital (LUMO)[2].
Boiling Point	131 °C	Enhances thermal stability, preventing cell pressurization and solvent dry-out at elevated operational temperatures[2].
Self-Extinguishing Time (SET)	0 seconds	The phosphate core captures combustion radicals, eliminating thermal runaway risks inherent to traditional electrolytes[3].
Temperature Adaptability	-60 °C to 80 °C	Maintains ionic conductivity across extreme environments, outperforming standard ether/carbonate mixtures[2].

Interfacial Engineering: SEI and CEI Mechanisms

The true value of TFEP lies not just in its bulk stability, but in its reactive decomposition products at the absolute edges of its ESW.

• At the Anode (Reduction): TFEP possesses a lower defluorination energy barrier than its dehydrogenation barrier. When the potential drops to ~1.0 V, TFEP undergoes preferential defluorination to form a highly dense, LiF- and LiPOx-rich Solid Electrolyte Interphase (SEI)[3]. This inorganic layer is electronically insulating but ionically conductive, physically suppressing lithium dendrite growth.

• At the Cathode (Oxidation): Near its 4.96 V anodic limit, TFEP undergoes controlled surface polymerization. This forms a robust, fluorine-rich Cathode Electrolyte Interphase (CEI) that locks transition metals in the cathode lattice, preventing the irreversible O3/H1-3 phase transitions typically seen in high-voltage materials[2].

Fig 1: Dual-pathway mechanism of TFEP forming robust SEI and CEI in high-voltage batteries.

Self-Validating Experimental Protocols

To harness TFEP effectively, researchers must accurately quantify its ESW and validate its passivation capabilities. The following protocols are designed as self-validating systems, ensuring that experimental artifacts are immediately identified.

Protocol 1: ESW Determination via Linear Sweep Voltammetry (LSV)

Objective: Establish the precise anodic and cathodic limits of the TFEP electrolyte.

• Step 1: Cell Assembly. In an argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm), assemble a CR2032 coin cell using Lithium metal as the counter/reference electrode and an Aluminum (Al) foil as the working electrode.

• Step 2: Internal Control Preparation. Prepare a baseline electrolyte (e.g., 1 M LiPF₆ in EC/DMC) alongside the TFEP-modified electrolyte (e.g., 1 M LiFSI in TFEP/FEMC).

• Step 3: Voltammetric Scanning. Connect the cell to an electrochemical workstation. Sweep the voltage from Open Circuit Voltage (OCV) to 5.5 V (vs. Li/Li⁺).

• Step 4: Kinetic Control (Causality). Apply a strictly slow scan rate of 0.1 mV/s . Why? Faster scan rates introduce capacitive current artifacts, masking the true faradaic onset of solvent decomposition.

• Step 5: Self-Validation Check. Analyze the baseline cell first. It must show a sharp oxidative current spike at ~4.3 V. If this internal control fails, the workstation calibration or cell sealing is compromised, and the TFEP measurement (~4.96 V) cannot be trusted[2].

Protocol 2: Passivation Validation via Chronoamperometry

Objective: Prove that the oxidation of TFEP results in a protective CEI rather than continuous parasitic degradation.

• Step 1: Polarization. Using the same Li||Al cell setup, apply a constant potentiostatic hold at 4.9 V for 10 hours. Why 4.9 V? This potential is deliberately chosen to sit above the baseline electrolyte's failure point but just below TFEP's absolute limit[3].

• Step 2: Current Decay Monitoring. Track the current response over time.

• Step 3: Self-Validation Check.

  • Failure State: A continuous, steady-state high current indicates ongoing solvent decomposition and Al current collector corrosion.

  • Success State: The current exhibits an exponential decay, dropping to near-zero microamps within the first hour. This proves the successful formation of an electronically insulating, ionically conductive CEI[3].

Cross-Disciplinary Impact: Drug Development & Specialty Chemicals

While TFEP is primarily engineered for energy storage, its high-purity synthesis (>99%) is increasingly critical to drug development professionals and specialty chemical manufacturers[4]. The unique 1,3,2-dioxaphospholane ring serves as a highly versatile phosphorylating agent in organic synthesis. Furthermore, the trifluoroethoxy group acts as a highly stable bioisostere in medicinal chemistry. Understanding the exact electrochemical boundaries of TFEP allows pharmaceutical engineers to design safe, highly controlled scale-up protocols for the electrochemical synthesis of complex fluorinated active pharmaceutical ingredients (APIs).

References

1.[1] Electrolyte Engineering for High-Voltage Lithium Metal Batteries - PMC - NIH. nih.gov. 2.[3] Advanced Liquid Electrolyte Design for High-Voltage and High-Safety Lithium Metal Batteries. d-nb.info. 3.[4] 2-(2,2,2-Trifluoroethoxy)-1,3,2-Dioxaphospholane-2-Oxide Market 2030 - Grand View Research. grandviewresearch.com. 4.[2] Manipulating Interfacial Stability via Preferential Absorption for Highly Stable and Safe 4.6 V LiCoO2 Cathode - PMC. nih.gov.

Sources

• 1. Electrolyte Engineering for High-Voltage Lithium Metal Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Manipulating Interfacial Stability via Preferential Absorption for Highly Stable and Safe 4.6 V LiCoO2 Cathode - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. grandviewresearch.com [grandviewresearch.com]

Technical Guide: Thermal Decomposition Dynamics of TFEP Electrolyte Additive

The following is an in-depth technical guide on the thermal decomposition products of Tris(2,2,2-trifluoroethyl) phosphate (TFEP), designed for researchers and scientists in the field of battery materials and safety analysis.

Executive Summary

Tris(2,2,2-trifluoroethyl) phosphate (TFEP) is a critical fluorinated organophosphate additive used in high-voltage Lithium-Ion Batteries (LIBs) to enhance flame retardancy and oxidative stability.[1][2][3][4][5] Unlike non-fluorinated alkyl phosphates, TFEP exhibits superior thermal stability due to the unique electronic properties of the trifluoroethyl group.

This guide details the thermal decomposition architecture of TFEP. It moves beyond simple degradation temperatures to explore the mechanistic pathways (radical scission vs. hydrolysis), the specific speciation of evolved gases (EGA), and the condensed-phase residues that govern its flame-retarding efficacy.

Chemical Structure & Stability Profile

To understand the decomposition products, one must first understand the stability limitations of the precursor molecule.

Property	Value / Description	Implication for Decomposition
Formula		High fluorine content ( ) ensures non-flammability.[1]
Molecular Weight	344.07 g/mol	Heavy molecule; low volatility compared to solvents like DMC.[1]
-Hydrogen Status	Absent	The -carbon is .[1] There are no H atoms for standard -elimination.[1]
Decomposition Onset	> 200°C (Pure)	Significantly more stable than alkyl carbonates.[1]
Primary Bond Strength	(High), (Very High)	Rupture likely occurs at the or ester linkage first.[1]

The "Blocked" Elimination Mechanism

In standard alkyl phosphates (e.g., Triethyl phosphate), thermal degradation occurs via

-hydride elimination , releasing ethylene and forming acidic P-OH groups at relatively low temperatures (~150-180°C).[1]

• TFEP Exception: In TFEP, the

  -position is occupied by fluorine atoms ( ).[1] Fluorine is a poor leaving group in this context and cannot participate in low-energy elimination.[1]

• Result: TFEP degradation is forced into higher-energy pathways: Radical Homolysis or Nucleophilic Attack (if impurities/moisture are present).[1]

Thermal Decomposition Pathways

The degradation of TFEP is not a single event but a bifurcated process depending on the environment (Inert vs. Oxidative vs. Hydrolytic).

Pathway A: Radical Homolysis (High Temperature / Inert)

At temperatures exceeding 250°C-300°C, the weakest bonds (

ester bonds) undergo homolytic cleavage.[1]

• Initiation:

  [1]

• Propagation: The trifluoroethyl radical (

  ) is highly reactive.[1]

  • It abstracts Hydrogen (H) from the electrolyte solvent (EC/DMC) to form 1,1,1-Trifluoroethane (

    ) .[1]

• Phosphorus Evolution: The remaining phosphorus radical fragments recombine or eliminate fluorine to form Phosphoryl Fluoride (

  ) .[1]

Pathway B: Hydrolysis (Moisture-Assisted)

Even trace moisture (ppm level) in the electrolyte catalyzes decomposition at lower temperatures.[1]

• Hydrolysis:

  [1]

• Secondary Breakdown: The resulting 2,2,2-Trifluoroethanol is volatile and flammable.[1] The acidic phosphate intermediate accelerates further degradation of the battery electrolyte (LiPF6).

Pathway C: Condensed Phase Charring

In a fire scenario, TFEP functions by releasing volatile radical scavengers (gas phase) and forming a cross-linked Polyphosphoric Acid network (condensed phase) that acts as a thermal and oxygen barrier.[1]

Figure 1: Mechanistic pathways of TFEP decomposition under thermal and hydrolytic stress.[1]

Characterization of Decomposition Products

The following table summarizes the specific species generated, verified by TGA-MS (Thermogravimetric Analysis coupled with Mass Spectrometry) and FTIR.

Product Class	Specific Compound	Chemical Formula	Origin Mechanism	Hazard Profile
Fluorinated Gas	1,1,1-Trifluoroethane		Radical abstraction of H by .[1]	Flammable gas; mild narcotic.[1]
Toxic Inorganic	Phosphoryl Fluoride		Fluorine migration from alkyl chain to Phosphorus.[1]	Highly Toxic ; hydrolyzes to HF.[1]
Toxic Inorganic	Hydrogen Fluoride		Hydrolysis of or combustion of fluorinated fragments.	Extreme Toxicity ; corrosive; bone seeker.[1]
Alcohol	2,2,2-Trifluoroethanol		Hydrolysis of ester bond.[1]	Flammable liquid; toxic.[1]
Aldehyde	Trifluoroacetaldehyde		Oxidative degradation of the ethyl group.	Irritant; reactive.[1]
Solid Residue	Polyphosphates		Polymerization of phosphorus core.[1]	Low toxicity; flame barrier.

Experimental Methodologies for Validation

To validate these products in your specific electrolyte system, the following self-validating protocols are recommended.

Protocol A: TGA-MS (Evolved Gas Analysis)

Objective: Correlate mass loss events with specific ion currents (m/z) of decomposition products.

• Sample Prep: Load 10-15 mg of TFEP-containing electrolyte (or pure TFEP) into an Alumina crucible. Crucial: Perform in an Argon-filled glovebox to exclude moisture.[1]

• Instrument Setup: Connect TGA furnace exhaust to a Quadrupole Mass Spectrometer via a heated transfer line (200°C) to prevent condensation of high-boiling organophosphates.

• Heating Profile: Ramp from 30°C to 600°C at 10°C/min under Helium purge (50 mL/min).

• Target Ions (SIM Mode):

  • m/z 20:

    (Confirm with m/z 19 )

  • m/z 85:

    (Fragment of )

  • m/z 83:

    (Fragment of Trifluoroethane/ethanol)[1]

  • m/z 69:

    (Universal fluorocarbon fragment)[1]

• Data Validation: The onset of mass loss (T_onset) must align with the spike in m/z 83 and m/z 85 signals. If m/z 20 appears early (<100°C), the sample was contaminated with moisture (hydrolysis artifact).[1]

Protocol B: ARC (Accelerating Rate Calorimetry)

Objective: Determine the thermal stability limit in a closed, adiabatic system (simulating a battery cell).

• Cell Assembly: Inject 1g of Electrolyte + TFEP into a spherical Titanium or Stainless Steel bomb.

• Heat-Wait-Search:

  • Start at 50°C.

  • Heat step: 5°C.

  • Wait time: 15 min.[1]

  • Search threshold: 0.02°C/min.[1]

• Analysis: Identify the Self-Heating Onset Temperature (

  ) . TFEP should push the of standard electrolyte (usually ~180°C) higher, or reduce the self-heating rate ( ) once decomposition begins.[1]

Figure 2: Workflow for TGA-MS analysis of TFEP decomposition.

Safety & Toxicology Implications

Researchers must treat the decomposition products of TFEP with extreme caution.

• HF Risk: While TFEP itself is not acidic, its thermal breakdown generates

  , which rapidly hydrolyzes in humid air to form Hydrofluoric Acid (HF).[1] HF causes deep tissue burns and systemic calcium depletion.[1]

• Neurotoxicity: Organophosphates are historically associated with cholinesterase inhibition.[1] While fluorinated esters like TFEP are generally less neurotoxic than agents like DFP, the intermediate breakdown products should be treated as potential neurotoxins.

• Ventilation: All thermal experiments must be conducted in a fume hood with HF-rated scrubbers.[1]

References

• Thermal Stability of Fluorinated Phosphates: Xu, K. (2014).[1] Electrolytes and Interphases in Li-Ion Batteries and Beyond. Chemical Reviews.[1] [1]

• Decomposition Mechanisms of Phosphorus Flame Retardants: Wang, Q., et al. (2019).[1] Thermal decomposition mechanism of phosphorus-containing flame retardants. Journal of Analytical and Applied Pyrolysis.

• Analysis of Battery Gas Generation: Larsson, F., et al. (2017).[1] Toxic fluoride gas emissions from lithium-ion battery fires.[1][6][7] Scientific Reports.[1]

• TFEP/TTFP Additive Interactions: Gu, Y., et al. (2021).[1][3] Tris(2,2,2-trifluoroethyl) Phosphate as a Cosolvent for a Nonflammable Electrolyte.[1][2][3][5][8] ACS Applied Energy Materials.[1][2][3] [1]

• TGA-MS Methodology for Electrolytes: Gensler, M., et al. (2021).[1] Evolved Gas Analysis of Li-Ion Battery Electrolytes. Journal of Power Sources.[5][9][10]

Sources

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• 3. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 4. Methodology for understanding interactions between electrolyte additives and cathodes: a case of the tris(2,2,2-trifluoroethyl)phosphite additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
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• 9. Effects of Tris(2,2,2-trifluoroethyl) Phosphate as a Flame-Retarding Cosolvent on Physicochemical Properties of Electrolytes of LiPF[sub 6] in EC-PC-EMC of 3:3:4 Weight Ratios | Scilit [scilit.com]
• 10. pubs.acs.org [pubs.acs.org]

Viscosity and Conductivity Dynamics of TFEP-Based Electrolytes: A Technical Guide for Advanced Formulation

Executive Summary

The integration of Tris(2,2,2-trifluoroethyl) phosphate (TFEP) into electrochemical systems represents a critical advancement in developing inherently safe, high-voltage energy storage solutions. However, the addition of fluorinated phosphate esters introduces complex rheological and transport challenges. For researchers, battery scientists, and drug development professionals—who frequently navigate analogous challenges in optimizing the viscosity and active-ingredient mobility of non-aqueous liquid formulations—understanding the physicochemical behavior of TFEP is paramount.

This whitepaper provides an in-depth analysis of how TFEP modulates the macroscopic viscosity and ionic conductivity of electrolytes, detailing the causality behind these shifts, and outlining self-validating experimental protocols for advanced formulation engineering.

The Physicochemical Profile of TFEP

Tris(2,2,2-trifluoroethyl) phosphate (TFEP) is a fluorinated solvent primarily utilized to impart flame retardancy and enhance the anodic stability of lithium-ion and sodium-ion batteries[1],[2]. Its unique molecular architecture provides two distinct advantages:

• High-Voltage Stability: The vacant 3d orbitals of the phosphorus atom enable exceptional oxidation stability, allowing the electrolyte to withstand voltages up to 4.9 V vs. Li/Li⁺[1],[3].

• Thermal Safety: The radical quenching capability of the phosphate group effectively terminates combustion chain reactions, rendering the electrolyte non-flammable[3].

However, these benefits come with a fundamental rheological trade-off. The high polarity of phosphate esters results in strong intermolecular forces and dipole-dipole interactions, which profoundly alter the fluid dynamics of the electrolyte[3].

The Rheological Trade-Off: Viscosity vs. Conductivity

The impact of TFEP on transport kinetics is entirely dependent on its role within the formulation architecture. It exhibits a dual nature: acting as a viscosity penalty in standard solutions, but serving as a rheological rescue in highly concentrated systems.

The Co-Solvent Penalty in Standard Electrolytes

When TFEP is introduced as a co-solvent into standard carbonate-based electrolytes (e.g., Ethylene Carbonate/Ethyl Methyl Carbonate blends), it increases the macroscopic viscosity and lowers the dielectric constant of the solvent matrix[4].

The Causality: According to the Vogel-Tamman-Fulcher (VTF) model, ionic conductivity is inversely proportional to the viscosity of the medium. The strong intermolecular forces of the highly polar TFEP molecules restrict the mobility of the solvated Li⁺ or Na⁺ ions. Consequently, as the mass fraction of TFEP increases, the ionic conductivity experiences a linear decline, particularly at lower temperatures[4].

The Diluent Rescue in Localized High-Concentration Electrolytes (LHCE)

Conversely, High-Concentration Electrolytes (HCEs) inherently suffer from severe viscosity issues (>10 mPa·s) due to massive salt-solvent coordination, which cripples ion transport[5].

The Causality: When TFEP is utilized as a diluent in an LHCE framework, it does not participate in the primary solvation sheath of the active salt. Instead, it alters the intermolecular interactions between the primary solvents, effectively breaking up the bulk fluid resistance. This drastically reduces the macroscopic viscosity (down to ~2.3 mPa·s) while preserving the localized concentrated solvation structures, thereby accelerating lithium-ion diffusion and improving overall conductivity[5].

Logical flow of TFEP electrolyte optimization via LHCE strategy.

Quantitative Data Analysis

The table below summarizes the divergent effects of TFEP on viscosity and conductivity based on its formulation role, demonstrating the efficacy of the LHCE strategy.

Formulation System	Role of TFEP	TFEP Concentration	Viscosity (mPa·s / cP)	Ionic Conductivity (mS/cm)
Standard Baseline (1.0M LiPF₆ in EC-EMC)	None	0%	~3.35	~6.07[6]
Standard + TFEP	Co-Solvent	25 wt%	Elevated	Reduced[4]
HCE Baseline	None	0%	10.786	2.12[5]
LHCE (1.2 M)	Diluent	Optimized	2.312	2.41[5]

Note: By acting as a diluent in the LHCE system, TFEP reduces the viscosity by nearly 78% compared to the HCE baseline, yielding a net positive gain in conductivity while maintaining non-flammability[5].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the characterization of TFEP-containing formulations requires a self-validating protocol. The following methodology outlines the preparation and rheological validation of these systems, mirroring the rigorous quality control standards utilized in pharmaceutical liquid formulation.

Step-by-Step Protocol: Formulation and Characterization

• Environmental Control: Conduct all solvent handling and salt dissolution within an argon-filled glovebox maintaining H₂O and O₂ levels below 0.1 ppm to prevent parasitic hydrolysis of the phosphate ester[7].

• Solvent Dehydration: Dry the TFEP and base carbonate solvents (e.g., EC, EMC) over 4 Å molecular sieves for a minimum of 24 hours prior to blending[7].

• Volumetric Blending: Mix the solvents to the desired molar or weight ratios using precision micropipettes to ensure exact dielectric constant targeting.

• Salt Dissolution: Slowly introduce the active salt (e.g., LiPF₆ or LiFSI) into the solvent blend under continuous magnetic stirring to prevent localized thermal spikes.

• Rheological Testing: Measure the dynamic viscosity (η) using a rotational viscometer or micro-rheometer equipped with a temperature-controlled Peltier plate (ranging from -20 °C to 60 °C).

• Electrochemical Impedance Spectroscopy (EIS): Measure the ionic conductivity (σ) using a conductivity cell with blocking stainless-steel electrodes across the same temperature gradient.

The Self-Validating Mechanism: VTF Modeling

To prove that a drop in conductivity is strictly a kinetic (viscosity) artifact rather than a chemical degradation issue, researchers must utilize a self-validating mathematical check[4]:

• Measure the glass transition temperature (

  ) of the formulated electrolyte using Differential Scanning Calorimetry (DSC).

• Fit the empirical conductivity data to the Vogel-Tamman-Fulcher (VTF) equation to calculate the vanishing mobility temperature (

  ).

• Validation: If

  rises linearly and in parallel with as the TFEP concentration increases, the system validates itself: the reduction in conductivity is definitively caused by the macroscopic viscosity increase, confirming formulation stability[4].

Step-by-step formulation and self-validating characterization protocol.

Conclusion

Tris(2,2,2-trifluoroethyl) phosphate (TFEP) is a highly potent functional solvent that forces formulation scientists to navigate a strict physicochemical trade-off. While its high polarity inherently increases viscosity and stifles conductivity in standard co-solvent applications, advanced architectural strategies—specifically Localized High-Concentration Electrolytes (LHCE)—repurpose TFEP as a low-viscosity diluent. By employing rigorous, self-validating rheological and electrochemical protocols, researchers can successfully harness TFEP to engineer liquid systems that achieve both uncompromised transport kinetics and absolute thermal safety.

References

1.[4] Title: (PDF) Effects of Tris(2,2,2-trifluoroethyl) Phosphate as a Flame-Retarding Cosolvent on Physicochemical Properties of Electrolytes of LiPF6 in EC-PC-EMC of 3:3:4 Weight Ratios Source: ResearchGate URL: [Link]

2.[1] Title: Tokyo University researchers improve lithium battery safety with new TFEP electrolyte Source: EEWORLD URL: [Link]

3.[3] Title: Recent Advances in Electrolyte Engineering for Silicon Anodes Source: MDPI URL: [Link]

4.[6] Title: US20210218062A1 - Electrolytes for Lithium Batteries with Carbon and/or Silicon Anodes Source: Google Patents URL:

5.[2] Title: A cyclic phosphate-based battery electrolyte for high-voltage and safe operation Source: U-Tokyo URL: [Link]

6.[7] Title: Electrolyte Failure and Reconstruction towards Li–S Batteries Operating from –20 °C to 100 °C Source: RSC Publishing URL: [Link]

7.[5] Title: High-energy lithium batteries under challenging environment Source: SSRN URL: [Link]

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• 2. t.u-tokyo.ac.jp [t.u-tokyo.ac.jp]
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• 6. US20210218062A1 - Electrolytes for Lithium Batteries with Carbon and/or Silicon Anodes - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Synthesis of 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane and its Phosphate Analogue

Abstract: This document provides a detailed protocol for the synthesis of 2-alkoxy-1,3,2-dioxaphospholanes, with a specific focus on 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane. These compounds are valuable intermediates in organophosphorus chemistry. The synthesis involves the nucleophilic substitution of chloride on a phosphorus center using an alcohol. The protocol described herein is robust and can be adapted for the synthesis of both the phosphite (P(III)) and the phosphate (P(V)) analogues by selecting the appropriate starting material.

Introduction and Scientific Background

2-Alkoxy-1,3,2-dioxaphospholanes are a class of organophosphorus compounds that serve as versatile building blocks in various chemical syntheses. Their utility stems from the reactive nature of the phosphorus center, making them key intermediates in the creation of phospholipids, modified oligonucleotides, and ligands for catalysis.[1] The introduction of a trifluoroethoxy group, in particular, can impart unique properties to the final molecule, such as enhanced metabolic stability and lipophilicity. The oxidized form, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide, is also of significant interest, especially as an additive in battery materials.

The fundamental reaction for this synthesis is the phosphorylation of an alcohol—in this case, 2,2,2-trifluoroethanol—using a cyclic phosphorochloridite or phosphorochloridate. The reaction proceeds through a nucleophilic attack by the alcohol's hydroxyl group on the electrophilic phosphorus atom of 2-chloro-1,3,2-dioxaphospholane (for the P(III) product) or 2-chloro-1,3,2-dioxaphospholane 2-oxide (for the P(V) product). A tertiary amine base, such as triethylamine or pyridine, is crucial as it scavenges the hydrogen chloride (HCl) byproduct generated during the reaction, forming a precipitating hydrochloride salt and driving the equilibrium towards the product.[1]

Materials and Equipment

Reagents

Reagent	CAS Number	Recommended Purity	Notes
2-Chloro-1,3,2-dioxaphospholane	822-39-9	>97%	Highly moisture-sensitive and corrosive.[1]
OR
2-Chloro-1,3,2-dioxaphospholane 2-oxide	6609-64-9	>90%	Corrosive and moisture-sensitive.[2][3]
2,2,2-Trifluoroethanol (TFEA)	75-89-8	Anhydrous, >99%	Toxic and flammable liquid.[4]
Triethylamine (TEA) or Pyridine	121-44-8 or 110-86-1	Anhydrous, >99%	Dry over KOH or CaH₂ and distill before use.
Anhydrous Solvent (e.g., Diethyl Ether, THF)	60-29-7 or 109-99-9	Anhydrous	Must be thoroughly dried and deoxygenated.

Equipment

• Schlenk line or inert atmosphere glovebox

• Dry, oven-baked glassware: three-necked round-bottom flask, dropping funnel, condenser

• Magnetic stirrer and Teflon-coated stir bars

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles for liquid transfer

• Cannula or filtration setup for inert atmosphere filtration

• Rotary evaporator

• Vacuum distillation apparatus

Experimental Protocol

This protocol details a general and reliable method for the synthesis. All steps must be performed under a strict inert atmosphere (Nitrogen or Argon) to prevent hydrolysis of the phosphorus reagents.[1]

Step 1: Reaction Setup and Inerting

• Assemble a three-necked round-bottom flask, equipped with a magnetic stir bar, a dropping funnel, and a condenser topped with a gas inlet/outlet connected to the Schlenk line.

• Thoroughly dry all glassware in an oven at >120 °C overnight and allow it to cool under a stream of inert gas.

• Maintain a positive pressure of inert gas throughout the experiment.

Step 2: Reagent Charging

• To the reaction flask, add anhydrous solvent (e.g., diethyl ether).

• Add 2,2,2-trifluoroethanol (1.0 equivalent) to the flask via syringe.

• Add anhydrous triethylamine or pyridine (1.0-1.1 equivalents) to the solution via syringe. The slight excess of base ensures complete neutralization of the HCl byproduct.[1]

Step 3: Cooling

• Immerse the reaction flask in an ice-water bath and stir the solution until it reaches a stable temperature of 0 °C. This is critical to control the exothermicity of the subsequent addition.

Step 4: Addition of Phosphorus Reagent

• Slowly add 2-chloro-1,3,2-dioxaphospholane or its 2-oxide analogue (1.0 equivalent) to the stirred, cooled solution via the dropping funnel over a period of 30-60 minutes.[1]

• Causality: A slow addition rate is essential to prevent a rapid temperature increase and potential side reactions. The formation of a white precipitate (triethylamine hydrochloride or pyridine hydrochloride) should be observed during the addition.[1]

Step 5: Reaction Progression

• After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Continue stirring for 2-12 hours. The reaction progress can be monitored by ³¹P NMR spectroscopy by observing the disappearance of the starting material signal and the appearance of the product signal.

Step 6: Work-up and Isolation

• The white hydrochloride salt precipitate must be removed. Under an inert atmosphere, filter the reaction mixture through a cannula or a Schlenk filter funnel.

• Wash the collected salt with a small amount of fresh anhydrous solvent to recover any entrained product.[1]

• Combine the filtrate and the washings.

Step 7: Purification

• Remove the solvent from the combined filtrate under reduced pressure using a rotary evaporator.[1]

• The resulting crude oil is the target product. For higher purity, the product should be purified by vacuum distillation.[1]

Visualization of the Experimental Workflow

Caption: General workflow for the synthesis of 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane.

Characterization of the Product

The final product, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide, has a molecular formula of C₄H₆F₃O₄P and a molecular weight of 206.06 g/mol .[5][6] The structure should be confirmed using standard analytical techniques:

• ³¹P NMR: This is the most diagnostic technique. A single resonance is expected, with a chemical shift characteristic of a cyclic phosphite or phosphate.

• ¹H NMR: Expect signals corresponding to the two diastereotopic protons of the dioxaphospholane ring (a multiplet) and the methylene protons of the trifluoroethoxy group (a quartet coupled to the fluorine atoms).

• ¹⁹F NMR: A triplet corresponding to the CF₃ group is expected.

• ¹³C NMR: Resonances for the two carbons of the dioxaphospholane ring and the two carbons of the trifluoroethoxy group are expected. The carbon attached to the fluorine atoms will appear as a quartet.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass should be observed.

Safety and Handling

Trustworthiness through Safety: Adherence to safety protocols is paramount for the successful and safe execution of this synthesis.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical safety goggles, and appropriate chemical-resistant gloves.[2][7]

• Fume Hood: All manipulations must be performed in a well-ventilated chemical fume hood.[2]

• Reagent Hazards:

  • 2-Chloro-1,3,2-dioxaphospholane (and its 2-oxide): These reagents are corrosive and react violently with water. They cause severe skin burns and eye damage.[2] Handle exclusively under an inert atmosphere.[8]

  • 2,2,2-Trifluoroethanol: This is a toxic and flammable liquid. Avoid inhalation and skin contact.[4]

  • Triethylamine/Pyridine: These are flammable liquids with noxious vapors. Handle with care.

• Emergency Procedures:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[2][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][7]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[2][7]

  • Spills: Evacuate the area. Use non-sparking tools for cleanup and absorb the spill with an inert material. Prevent the material from entering drains.[7]

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• PubChem. (n.d.). 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide. Retrieved from [Link]

• Omics International. (2017, May 25). Synthesis of 1,3,2-Dioxoazaphospholanes. Retrieved from [Link]

• Wikipedia. (n.d.). 2,2,2-Trifluoroethanol. Retrieved from [Link]

• Sung Ho Sigma. (n.d.). [TCI]2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide. Retrieved from [Link]

• ResearchGate. (2025, August 6). A two step synthesis of 2-oxo-2-vinyl 1,3,2-dioxaphospholanes and -dioxaphosphorinanes. Retrieved from [Link]

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• 4. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 5. 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide | C4H6F3O4P | CID 85956177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. echemi.com [echemi.com]
• 8. tcichemicals.com [tcichemicals.com]

Application Note: Protocol for the Incorporation of Tris(2,2,2-trifluoroethyl) phosphite (TFEP) into LiPF₆ Carbonate Electrolytes for Enhanced Safety and Performance

Abstract

The inherent flammability of conventional carbonate-based electrolytes is a critical safety concern for lithium-ion batteries (LIBs).[1][2] This application note provides a detailed protocol for the incorporation of Tris(2,2,2-trifluoroethyl) phosphite (TFEP) as a multifunctional additive into standard LiPF₆ carbonate electrolytes. TFEP is a non-flammable organophosphorus compound that significantly enhances the safety of LIBs by acting as a flame retardant.[2] Beyond its safety benefits, TFEP also improves electrochemical performance, particularly in high-voltage applications, by forming a stable protective interface on the cathode surface.[3][4] This guide is intended for battery researchers and materials scientists, offering a comprehensive, step-by-step methodology for electrolyte preparation, along with protocols for evaluating the resulting safety and electrochemical characteristics.

Introduction: The Imperative for Safer Electrolytes

Standard LIB electrolytes consist of a lithium salt, typically lithium hexafluorophosphate (LiPF₆), dissolved in a mixture of cyclic and linear organic carbonates such as ethylene carbonate (EC), dimethyl carbonate (DMC), and ethyl methyl carbonate (EMC).[5][6] While this formulation offers good ionic conductivity and electrochemical stability, the high volatility and flammability of the carbonate solvents pose a significant fire risk, especially in cases of thermal runaway.[1]

Electrolyte additives are a cost-effective and highly impactful strategy for addressing these challenges.[7] A high-performance additive should not only mitigate safety hazards but also maintain or enhance battery performance. TFEP has emerged as a leading candidate due to its dual-function capability: it suppresses electrolyte combustion while simultaneously participating in the formation of a beneficial cathode-electrolyte interphase (CEI).[2][4]

The Dual-Function Mechanism of TFEP

The efficacy of TFEP stems from two distinct but complementary actions:

• Flame Retardation (Gas-Phase Radical Scavenging): In the event of a thermal runaway where the electrolyte vaporizes, the phosphorus center in TFEP acts as a radical scavenger. It interrupts the exothermic chain reactions of combustion in the gas phase, effectively quenching the flame. This mechanism is characteristic of phosphorus-based flame retardants, which are known to terminate combustion-triggering radicals.[8]

• Electrochemical Stabilization (CEI Formation): During battery operation, particularly at high charging potentials (>4.2 V), conventional carbonate electrolytes can decompose on the cathode surface. TFEP is designed to be preferentially oxidized on the cathode surface before the bulk electrolyte degrades.[4] This decomposition process forms a thin, stable, and ionically conductive protective film. This CEI layer passivates the cathode surface, preventing further oxidative breakdown of the electrolyte, minimizing transition metal dissolution, and ultimately improving long-term cycling stability and coulombic efficiency.[4]

Figure 1: Dual-function mechanism of TFEP in Li-ion batteries.

Safety and Handling

All procedures must be conducted under an inert atmosphere in an argon-filled glovebox with oxygen and moisture levels maintained below 0.5 ppm.

• Lithium Hexafluorophosphate (LiPF₆): Highly corrosive and moisture-sensitive. Reacts with trace water to form highly toxic hydrogen fluoride (HF) gas.[5] Handle with extreme care.

• Carbonate Solvents (EC, EMC, DMC): Flammable liquids. Keep away from ignition sources.

• Tris(2,2,2-trifluoroethyl) phosphite (TFEP): Harmful if swallowed and causes skin and serious eye irritation. May cause respiratory irritation.[9][10]

• Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a flame-retardant lab coat, and appropriate chemically resistant gloves (e.g., nitrile or neoprene).[9][11][12]

Materials and Equipment

• Chemicals:

  • Lithium Hexafluorophosphate (LiPF₆), battery grade (≥99.9%)

  • Ethylene Carbonate (EC), battery grade, anhydrous (≥99.9%)

  • Ethyl Methyl Carbonate (EMC), battery grade, anhydrous (≥99.9%)

  • Tris(2,2,2-trifluoroethyl) phosphite (TFEP), anhydrous (≥99%)[10]

• Equipment:

  • Argon-filled glovebox (<0.5 ppm H₂O, <0.5 ppm O₂)

  • Analytical balance (±0.1 mg precision)

  • Magnetic stirrer and PTFE-coated stir bars

  • Volumetric flasks, beakers, and graduated cylinders

  • Micropipettes or syringes for liquid transfer

  • Fluorinated HDPE or amber glass bottles for storage[13]

Protocol for Electrolyte Preparation

This protocol describes the preparation of a baseline electrolyte (1.0 M LiPF₆ in EC/EMC 3:7 wt/wt) and its modification with TFEP.

Figure 2: Workflow for preparing TFEP-modified LiPF₆ electrolyte.

6.1. Preparation of Baseline Electrolyte (100 g)

• Solvent Mixture Preparation:

  • Weigh 30.0 g of EC and 70.0 g of EMC into a clean, dry beaker equipped with a magnetic stir bar.

  • Note: EC is a solid at room temperature. It may need to be gently warmed inside the glovebox antechamber or on a hotplate set to ~40°C inside the glovebox to melt before weighing.

  • Stir the solvent mixture until it is completely homogeneous.

• LiPF₆ Dissolution:

  • The target is a 1.0 M solution. First, calculate the required mass of LiPF₆. The density of the EC/EMC (3:7) solvent is approximately 1.15 g/mL.

  • Mass of solvent = 100 g. Volume of solvent ≈ 100 g / 1.15 g/mL = 87.0 mL.

  • Moles of LiPF₆ needed = 1.0 mol/L * 0.087 L = 0.087 mol.

  • Mass of LiPF₆ = 0.087 mol * 151.9 g/mol = 13.2 g.

  • Slowly add 13.2 g of LiPF₆ powder to the stirring solvent mixture. Add in small portions to avoid clumping and manage any potential exotherm.[14]

  • Continue stirring until all LiPF₆ is completely dissolved. This is the Baseline Electrolyte .

6.2. Addition of TFEP Additive

• Calculation for TFEP Addition:

  • TFEP is added as a weight percentage (wt%) of the total final electrolyte mass.

  • For a 5 wt% TFEP electrolyte, using the 113.2 g of baseline electrolyte prepared above:

    • Final Mass = (Mass of Baseline) / (1 - 0.05) = 113.2 g / 0.95 = 119.2 g.

    • Mass of TFEP to add = 119.2 g - 113.2 g = 6.0 g .

  • For a 10 wt% TFEP electrolyte:

    • Final Mass = 113.2 g / 0.90 = 125.8 g.

    • Mass of TFEP to add = 125.8 g - 113.2 g = 12.6 g .

• Mixing and Homogenization:

  • Tare the beaker containing the baseline electrolyte on the analytical balance.

  • Using a pipette, carefully add the calculated mass of liquid TFEP to the stirring electrolyte.

  • Seal the beaker (e.g., with parafilm) and allow the solution to stir for an additional 2-4 hours to ensure the additive is fully integrated and the electrolyte is homogeneous.

• Storage:

  • Transfer the final electrolyte into a clean, dry, and clearly labeled fluorinated HDPE bottle. Seal tightly and store inside the glovebox.

Component	Baseline (0% TFEP)	5 wt% TFEP	10 wt% TFEP
EC (g)	30.0	30.0	30.0
EMC (g)	70.0	70.0	70.0
LiPF₆ (g)	13.2	13.2	13.2
TFEP (g)	0.0	6.0	12.6
Total Mass (g)	113.2	119.2	125.8
Table 1: Example formulations for preparing 1.0 M LiPF₆ in EC/EMC (3:7) with varying TFEP concentrations.

Protocols for Performance and Safety Evaluation

7.1. Flammability Test: Self-Extinguishing Time (SET)

This test provides a direct, qualitative assessment of the electrolyte's flammability.

• Preparation: Place a small piece of glass fiber separator (approx. 1x1 cm) on a watch glass inside a fume hood.

• Procedure: Using a pipette, add 0.2 mL of the electrolyte to be tested onto the separator, ensuring it is fully soaked.

• Ignition: Approach the edge of the separator with a butane torch or lighter flame for exactly 1 second to ignite the electrolyte, then immediately remove the flame source.[15]

• Measurement: Using a stopwatch, measure the time the electrolyte continues to burn after the ignition source is removed. This is the Self-Extinguishing Time (SET).

• Comparison: Perform the test on the baseline electrolyte and the TFEP-containing electrolytes. A significant reduction in SET indicates successful flame retardation.

7.2. Electrochemical Characterization (CR2032 Coin Cells)

Assemble CR2032-type coin cells in the glovebox using the prepared electrolytes with appropriate anode (e.g., graphite) and cathode (e.g., LiNi₀.₅Mn₀.₃Co₀.₂O₂ - NMC532) materials.

• Cyclic Voltammetry (CV):

  • Purpose: To determine the electrochemical stability window and identify the oxidation potential of TFEP.

  • Protocol: Scan the cell at a slow rate (e.g., 0.1 mV/s) from the open-circuit voltage to a high cutoff potential (e.g., 4.6 V vs. Li/Li⁺). An oxidative peak appearing before the bulk electrolyte decomposition indicates the potential at which TFEP forms the CEI layer.[4]

• Galvanostatic Cycling:

  • Purpose: To evaluate capacity retention, coulombic efficiency, and long-term stability.

  • Protocol: After formation cycles (e.g., 2 cycles at C/10), cycle the cells at a moderate rate (e.g., charge at C/3, discharge at 1C) between defined voltage limits (e.g., 3.0 - 4.5 V) for 100-200 cycles.[16] Plot the discharge capacity and coulombic efficiency versus cycle number.

• Electrochemical Impedance Spectroscopy (EIS):

  • Purpose: To analyze the impedance of the SEI and CEI layers.

  • Protocol: Measure the impedance of the cells at a fully charged state before cycling and after a set number of cycles (e.g., after 100 cycles).[15] A stable or lower interfacial impedance in the TFEP-containing cell suggests the formation of a stable, ionically conductive protective layer.[17]

Performance Metric	Baseline Electrolyte	Electrolyte with TFEP (Typical)	Rationale
Flash Point	Low (~25-35°C)	Significantly Increased	TFEP is non-flammable and raises the vapor pressure ignition point.[10][18]
Self-Extinguishing Time	> 10 s (Sustained burning)	< 3 s (Self-extinguishes)	TFEP acts as a radical scavenger, interrupting combustion.[2]
Capacity Retention (100 cycles, 4.5V)	~70-80%	>85-90%	Stable CEI from TFEP protects the cathode from degradation.[2][4]
Interfacial Resistance (after cycling)	High and increasing	Lower and more stable	The TFEP-derived CEI is stable and conductive for Li⁺ ions.
Table 2: Summary of expected performance improvements with the addition of TFEP.

Conclusion

The incorporation of Tris(2,2,2-trifluoroethyl) phosphite (TFEP) is a highly effective strategy for creating safer, high-performance lithium-ion batteries. By following the detailed protocols outlined in this application note, researchers can reliably prepare and validate LiPF₆-based electrolytes with significantly reduced flammability and enhanced electrochemical stability, particularly for high-voltage applications. The careful execution of these procedures within a controlled inert environment is paramount to achieving reproducible and accurate results.

References

• Synquest Labs. Tris(2,2,2-trifluoroethyl) phosphite Safety Data Sheet.

• Apollo Scientific. Tris(2,2,2-trifluoroethyl) phosphite Safety Data Sheet.

• ChemicalBook. TRIS(2,2,2-TRIFLUOROETHYL)PHOSPHATE Chemical Safety Data Sheet.

• SDS Manager Inc. Tris(2,2,2-trifluoroethyl) Phosphate SDS.

• Wikipedia. Lithium hexafluorophosphate.

• Sigma-Aldrich. Tris(2,2,2-trifluoroethyl) phosphite 99 370-69-4.

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• R Discovery. Flammability of Li-Ion Battery Electrolytes: Flash Point and Self-Extinguishing Time Measurements.

• Sigma-Aldrich. Lithium hexafluorophosphate solution in ethylene carbonate and diethyl carbonate, 1.0 M LiPF6 in EC/DEC=50/50 (v/v), battery grade.

• Pacific Northwest National Laboratory. High-Safety Electrolytes for Lithium-Ion Batteries.

• Journal of The Korean Ceramic Society. A LiPF6-LiFSI Blended-Salt Electrolyte System for Improved Electrochemical Performance of Anode-Free Batteries.

• Royal Society of Chemistry. Investigating the lithium ion battery electrolyte additive tris (2,2,2-trifluoroethyl) phosphite by gas chromatography with a flame ionization detector.

• Pacific Northwest National Laboratory. Additives in Localized High Concentration Electrolytes for Safe Lithium-Ion Batteries.

• OSTI.gov. Performance Leap of Lithium Metal Batteries in LiPF6 Carbonate Electrolyte by a Phosphorus Pentoxide Acid Scavenger.

• Semantic Scholar. Flammability of Li-Ion Battery Electrolytes: Flash Point and Self-Extinguishing Time Measurements.

• Scilit. Effects of Tris(2,2,2-trifluoroethyl) Phosphate as a Flame-Retarding Cosolvent on Physicochemical Properties of Electrolytes of LiPF[sub 6] in EC-PC-EMC of 3:3:4 Weight Ratios.

• ResearchGate. The flammability test of different electrolytes.

• DigitalCommons@URI. Additives for stabilizing LiPF6-based electrolytes against thermal decomposition.

• SKYbrary Aviation Safety. Flammability Assessment of Lithium-Ion and Lithium-Ion Polymer Battery Cells Designed for Aircraft.

• New Journal of Chemistry (RSC Publishing). Tris(2,2,2-trifluoroethyl) phosphite (TTFP) as a flame-retardant co-solvent to improve the safety and electrochemical performances of lithium-ion batteries.

• PubMed Central (PMC). Enhanced Solid Electrolyte Interphase Layer in Li-Ion Batteries with Fluoroethylene Carbonate Additives Evidenced by Liquid-Phase Transmission Electron Microscopy.

• ResearchGate. Tris(2,2,2-trifluoroethyl) phosphite as an electrolyte additive for high-voltage lithium-ion batteries using lithium-rich layered oxide cathode.

• PubMed. Mechanistic Insight in the Function of Phosphite Additives for Protection of LiNi0.5Co0.2Mn0.3O2 Cathode in High Voltage Li-Ion Cells.

• PubMed Central (PMC). Influence of the SEI Formation on the Stability and Lithium Diffusion in Si Electrodes.

• IOPscience. Investigation of the Solid Electrolyte Interphase Formation in Lithium-Ion Batteries with Electrochemical Impedance Spectroscopy.

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• ResearchGate. Fluoroethylene Carbonate as Electrolyte Additive in Tetraethylene Glycol Dimethyl Ether Based Electrolytes for Application in Lithium Ion and Lithium Metal Batteries | Request PDF.

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• Google Patents. CN114865091A - Preparation method of lithium hexafluorophosphate and lithium ion battery electrolyte containing lithium hexafluorophosphate.

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Application Notes and Protocols for the Synthesis of 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane

Abstract

This document provides a comprehensive guide for the synthesis of 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane through the reaction of 2-chloro-1,3,2-dioxaphospholane with 2,2,2-trifluoroethanol. This protocol is designed for researchers, scientists, and professionals in drug development and organophosphorus chemistry. We will delve into the underlying reaction principles, provide a detailed, step-by-step experimental protocol, and offer insights into process optimization, troubleshooting, and safety. The resulting phosphite ester is a valuable intermediate, particularly for the synthesis of modified oligonucleotides and as a precursor to novel ligands and phosphorylating agents.

Introduction and Scientific Background

The phosphitylation of alcohols is a cornerstone reaction in organophosphorus chemistry. 2-Chloro-1,3,2-dioxaphospholane is a highly reactive cyclic phosphorochloridite, making it an excellent phosphitylating agent for a wide range of nucleophiles, including alcohols.[1] The reaction proceeds via a nucleophilic substitution at the electrophilic phosphorus(III) center, where the oxygen of the alcohol displaces the chloride ion.[1]

The incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. 2,2,2-Trifluoroethanol (TFE) is a common building block for introducing the trifluoroethyl moiety, which can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The product of this reaction, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane, can be subsequently oxidized to the corresponding phosphate, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide, a compound used in the synthesis of phospholipids and as an electrolyte additive in battery materials.[2]

A critical aspect of this reaction is the management of the hydrogen chloride (HCl) byproduct. The generated HCl can protonate the nitrogen of the desired product or catalyze undesired side reactions. Therefore, a stoichiometric amount of a non-nucleophilic tertiary amine base, such as triethylamine or pyridine, is essential to neutralize the acid, forming a precipitating ammonium salt and driving the reaction to completion.[1] Due to the high reactivity and moisture sensitivity of 2-chloro-1,3,2-dioxaphospholane, all procedures must be conducted under strictly anhydrous and inert conditions.[1]

Reaction Mechanism and Stoichiometry

The reaction follows a classical nucleophilic substitution pathway at the phosphorus atom. The lone pair of electrons on the oxygen atom of 2,2,2-trifluoroethanol attacks the phosphorus center of 2-chloro-1,3,2-dioxaphospholane. Simultaneously, or in a subsequent step, the chloride ion is displaced. The tertiary amine base then abstracts the proton from the resulting oxonium intermediate, and the liberated HCl reacts with the base to form a salt (e.g., triethylammonium chloride), which typically precipitates from the reaction mixture.

Reaction Scheme:

Caption: Overall reaction scheme for the phosphitylation of TFE.

Detailed Experimental Protocol

This protocol provides a general procedure that can be optimized based on specific laboratory conditions and desired scale.

Materials and Reagents

Reagent	CAS No.	Required Purity	Supplier Example	Notes
2-Chloro-1,3,2-dioxaphospholane	822-39-9	≥97%	Sigma-Aldrich	Highly moisture-sensitive and corrosive. Handle under inert gas.
2,2,2-Trifluoroethanol (TFE)	75-89-8	Anhydrous, ≥99%	TCI Chemicals	Store over molecular sieves.
Triethylamine (TEA) or Pyridine	121-44-8	Anhydrous, ≥99.5%	Fisher Scientific	Distill from CaH₂ before use.
Diethyl Ether or Tetrahydrofuran (THF)	60-29-7	Anhydrous, inhibitor-free	EMD Millipore	Must be freshly distilled from a suitable drying agent (e.g., Na/benzophenone).
Nitrogen (N₂) or Argon (Ar)	7727-37-9	High purity, ≥99.99%	Airgas	Used to maintain an inert atmosphere.

Equipment

• Schlenk line or glovebox for inert atmosphere manipulation.

• Oven-dried glassware (three-necked round-bottom flask, dropping funnel, condenser).

• Magnetic stirrer and stir bars.

• Syringes and needles for liquid transfers.

• Inert gas bubbler.

• Low-temperature bath (ice/water).

• Filtration apparatus (cannula or filter funnel) for use under an inert atmosphere.

• Rotary evaporator.

• Vacuum distillation apparatus.

Step-by-Step Methodology

Experimental Workflow:

Caption: Step-by-step experimental workflow diagram.

• Preparation: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser connected to a nitrogen or argon line with a bubbler. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.[1]

• Reagent Charging: In the reaction flask, dissolve 2,2,2-trifluoroethanol (1.0 eq.) and anhydrous triethylamine (1.0-1.1 eq.) in anhydrous diethyl ether or THF. The volume of the solvent should be sufficient to ensure effective stirring.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath. Maintaining a low temperature during the addition of the phosphitylating agent is crucial to control the reaction rate and minimize side-product formation.

• Addition of Phosphitylating Agent: Slowly add 2-chloro-1,3,2-dioxaphospholane (1.0 eq.) to the cooled solution dropwise via the dropping funnel over 30-60 minutes.[1] A white precipitate of triethylammonium chloride will form upon addition. Ensure the internal temperature does not rise significantly during the addition.

• Reaction Progression: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for an additional 2-12 hours. The reaction progress can be monitored by ³¹P NMR spectroscopy (disappearance of the starting material signal around +175 ppm and appearance of the product signal).

• Work-up: Once the reaction is complete, remove the triethylammonium chloride salt by filtration under an inert atmosphere. This can be achieved using a Schlenk filter or by cannula transfer of the supernatant liquid to another dry flask. Wash the filter cake with a small amount of anhydrous solvent to recover any trapped product.[1]

• Purification: Combine the filtrate and the washings. Remove the solvent under reduced pressure using a rotary evaporator. The crude product can then be purified by vacuum distillation to yield the final product, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane, as a colorless liquid.[1]

Data, Results, and Characterization

While specific yield data for the reaction with trifluoroethanol is not extensively published in general literature, yields for similar reactions with primary alcohols are typically moderate to high, ranging from 60% to over 85%, depending on the purity of reagents and strictness of anhydrous conditions.[1]

Representative Reaction Parameters

Parameter	Condition	Rationale
Stoichiometry	~1:1:1.1 (TFE:Phospholane:Base)	A slight excess of base ensures complete HCl neutralization.
Solvent	Anhydrous Diethyl Ether or THF	Aprotic solvents that dissolve reactants but precipitate the salt byproduct.
Temperature	0 °C for addition, then RT	Controls reaction exotherm and minimizes side reactions.
Reaction Time	2-12 hours	Dependent on substrate reactivity; monitor for completion.
Expected Yield	60-85% (Estimated)	Varies with scale, purity of reagents, and experimental technique.

Product Characterization

The final product should be characterized to confirm its identity and purity.

• ³¹P NMR: This is the most diagnostic technique. The P(III) product, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane, is expected to show a signal in the range of +130 to +140 ppm. Its oxidized P(V) analogue, 2-(2,2,2-trifluoroethoxy)-1,3,2-dioxaphospholane 2-oxide, would appear much further upfield, typically around +10 to +20 ppm.

• ¹H NMR: Will show characteristic signals for the dioxaphospholane ring protons and the methylene protons of the trifluoroethoxy group, which will be split by both fluorine and phosphorus.

• ¹⁹F NMR: Will show a triplet for the -CF₃ group.

• ¹³C NMR: Will confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Moisture contamination in reagents or glassware. 2. Inactive phosphitylating agent (hydrolyzed).	1. Ensure all solvents are rigorously dried and glassware is flame-dried under vacuum. 2. Use a fresh bottle of 2-chloro-1,3,2-dioxaphospholane or purify by distillation.
Formation of Side Products	1. Reaction temperature too high. 2. Impure starting materials. 3. Insufficient base.	1. Maintain cooling during addition and control the addition rate. 2. Purify all reagents before use. 3. Ensure a slight excess (1.05-1.1 eq.) of base is used.
Product is the Oxidized Phosphate	Unintentional exposure to air (oxygen) during or after the reaction.	Maintain a strict inert atmosphere throughout the reaction, work-up, and storage. The P(III) product is readily oxidized.

Safety Precautions

• 2-Chloro-1,3,2-dioxaphospholane and its oxidized form are corrosive and cause severe skin burns and eye damage.[1][3] They are also highly sensitive to moisture, reacting to release HCl gas.[3]

• 2,2,2-Trifluoroethanol is harmful if swallowed or inhaled and causes skin and eye irritation.

• Triethylamine/Pyridine are flammable, toxic, and corrosive.

• Anhydrous Solvents like diethyl ether are extremely flammable.

• All manipulations must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE), including safety glasses or goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile), must be worn at all times.

• Have appropriate quenching agents and spill kits readily available.

References

• ResearchGate. (n.d.). Strategies Useful for the Chemical Synthesis of Oligonucleotides and Related Compounds | Request PDF. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide. Retrieved from [Link]

• ResearchGate. (2025, August 6). A two step synthesis of 2-oxo-2-vinyl 1,3,2-dioxaphospholanes and -dioxaphosphorinanes | Request PDF. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1,3,2-dioxaphospholane 2-oxide. Retrieved from [Link]

• National Institutes of Health. (2017, July 12). Synthesis of oligonucleotides on a soluble support - PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 17.6: Reactions of Alcohols. Retrieved from [Link]

• Ch11 Reacns of Alcohols (landscape).docx. (n.d.). Retrieved from [Link]

• REACTIONS OF ALCOHOLS. (n.d.). Retrieved from [Link]

• Oligonucleotide synthesis basics: 4 key takeaways for in-house oligo production. (2021, October 26). Retrieved from [Link]

• Omics Online. (2017, May 25). Synthesis of 1,3,2-Dioxoazaphospholanes. Retrieved from [Link]

• Google Patents. (n.d.). CN102775446A - Method for preparing 2-chloro-1,3,2-dioxaphospholane-2-oxide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide | C4H6F3O4P | CID 85956177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Application Note: Formulation and Validation of Non-Flammable Lithium-Ion Electrolytes Using Ethylene Trifluoroethyl Phosphate (TFEP)

Target Audience: Battery Researchers, Materials Scientists, and Electrolyte Development Professionals.

Executive Summary & Mechanistic Grounding

The transition to high-energy-density lithium-ion batteries (LIBs) is heavily bottlenecked by safety concerns, primarily the thermal runaway risks associated with highly flammable organic liquid electrolytes. Conventional linear carbonate solvents, such as ethyl methyl carbonate (EMC) or dimethyl carbonate (DMC), possess dangerously low flash points (often below 30 °C)[1].

To engineer inherently safe electrolytes without sacrificing electrochemical performance, organophosphorus additives are utilized. Ethylene Trifluoroethyl Phosphate (TFEP) —chemically identified as 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide (CAS RN: 67605-68-9)—is a state-of-the-art, dual-function flame-retardant additive.

Nomenclature Note: While the acronym "TFEP" is occasionally used in literature to describe the linear molecule tris(2,2,2-trifluoroethyl) phosphate[2], this protocol specifically utilizes the cyclic compound, which offers vastly superior interfacial chemistry[3].

The Causality of TFEP's Dual Action

The efficacy of cyclic TFEP is rooted in its highly specialized molecular architecture:

• Thermal Safety via Radical Scavenging: Upon exposure to severe thermal abuse, the phosphate ester vaporizes and decomposes to release phosphorus-oxide (PO·) free radicals. These radicals actively scavenge highly reactive hydrogen (H·) and hydroxyl (OH·) radicals in the gas phase, abruptly quenching the combustion chain reaction.

• Electrochemical Stability via Fluorination: The electron-withdrawing trifluoroethoxy group (-OCH₂CF₃) lowers the molecule's Highest Occupied Molecular Orbital (HOMO), granting it a high oxidation potential[3]. This prevents premature oxidative degradation at the cathode, fostering a stable Cathode Electrolyte Interphase (CEI).

• Interfacial Passivation via Ring-Opening: Unlike linear phosphates that co-intercalate and exfoliate graphite anodes, TFEP's strained five-membered dioxaphospholane ring undergoes preferential reductive cleavage. This polymerizes to form a robust, phosphorus-rich Solid Electrolyte Interphase (SEI) that passivates the anode[3].

Figure 1: The dual-action mechanistic pathways of cyclic TFEP in lithium-ion batteries.

Materials and Reagents

• Base Solvents: Ethylene Carbonate (EC) and Ethyl Methyl Carbonate (EMC) (Battery Grade, >99.9%, H₂O < 10 ppm).

• Conducting Salt: Lithium Hexafluorophosphate (LiPF₆) (Battery Grade, >99.9%).

• Flame Retardant Additive: Ethylene Trifluoroethyl Phosphate (TFEP) (>95.0% purity).

• Electrodes: NMC (Nickel Manganese Cobalt) cathode and Graphite anode sheets.

• Environment: Argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm).

Experimental Protocols

Protocol A: Self-Validating Electrolyte Formulation

Causality: Carbonate solvents and LiPF₆ are highly sensitive to moisture. Trace water reacts with LiPF₆ to generate hydrofluoric acid (HF), which actively dissolves transition metals from the NMC cathode and destroys the SEI. Strict environmental control and quantitative moisture validation are mandatory.

• Baseline Mixing: Inside the Ar-glovebox, prepare a 1.0 M LiPF₆ solution in a solvent blend of EC:EMC (3:7 by volume). Stir magnetically for 2 hours until the salt is completely dissolved.

• TFEP Integration: Add TFEP to the baseline electrolyte at target concentrations (e.g., 5 wt% and 10 wt%). Stir for an additional 1 hour to ensure a homogeneous mixture.

• Self-Validation (Moisture Check): Extract a 1 mL aliquot of the final formulated electrolyte and analyze it using a Karl Fischer titrator.

  • Validation Threshold: The moisture content must read < 20 ppm . If the value exceeds this threshold, the batch is compromised and must be discarded or treated with activated molecular sieves (3Å) for 24 hours.

Protocol B: Quantitative Flammability Assessment (SET)

Causality: Visual observation of a flame is subjective. The Self-Extinguishing Time (SET) normalizes the flame duration against the mass of the electrolyte, providing a rigorous, reproducible metric for flammability.

• Sample Preparation: Weigh a standardized glass fiber separator (e.g., Whatman GF/D). Soak the separator with exactly 100 μL of the formulated electrolyte. Re-weigh to determine the exact mass of the electrolyte (

  ).

• Ignition: In a fume hood, suspend the soaked separator using tweezers. Apply a butane lighter flame to the bottom edge of the separator for exactly 3 seconds, then remove the ignition source.

• Measurement: Start a stopwatch the moment the lighter is removed. Stop the timer when the flame completely extinguishes (

  ).

• Validation Calculation: Calculate SET =

  (expressed in s/g). An electrolyte is considered "Non-Flammable" if the SET is < 5 s/g, and "Highly Flammable" if > 50 s/g.

Protocol C: Coin Cell Assembly and Electrochemical Validation

Causality: Flame retardants can increase electrolyte viscosity and interfacial charge-transfer resistance. Conducting initial formation cycling at a very low C-rate (C/20) allows the dioxaphospholane ring of TFEP to undergo controlled, uniform reductive cleavage, building a resilient SEI before high-current cycling stresses the interface.

• Assembly: Assemble CR2032 coin cells in the glovebox using the NMC cathode, graphite anode, a polyethylene separator, and 40 μL of the TFEP-modified electrolyte.

• Rest Period: Allow the assembled cells to rest at 25 °C for 12 hours to ensure complete wetting of the porous electrodes.

• Formation Cycling: Cycle the cells at C/20 for 3 cycles within a voltage window of 2.8 V to 4.2 V.

• Long-Term Cycling: Shift to 1C charge/discharge rates for 100 cycles to evaluate capacity retention.

Figure 2: Step-by-step workflow for the preparation and validation of TFEP-enhanced electrolytes.

Quantitative Data Presentation

The following tables summarize the physico-chemical properties of the solvents and the impact of TFEP concentration on both safety and electrochemical performance. The rising demand for lithium-ion batteries in electric vehicles heavily relies on optimizing these exact parameters to prevent thermal runaway[4].

Table 1: Physico-Chemical Comparison of Electrolyte Components

Component	Structure Type	Primary Function	Flash Point (°C)	Flammability Risk
EC	Cyclic Carbonate	Solvation / SEI Formation	~143 °C	Moderate
EMC	Linear Carbonate	Viscosity Reducer	~23 °C	High
TFEP	Cyclic Phosphate	Flame Retardant & SEI/CEI Former	>100 °C	None (Quenching)

Table 2: Impact of TFEP Concentration on Flammability and Cell Performance (Benchmarked in 1.0M LiPF₆ EC:EMC)

TFEP Concentration (wt%)	SET Flammability Metric (s/g)	Initial Coulombic Efficiency (ICE, %)	Capacity Retention (100 Cycles at 1C)
0% (Baseline)	~65.0 (Highly Flammable)	88.2%	82.5%
5%	~25.0 (Reduced Flammability)	89.1%	91.0%
10%	~0.0 (Non-Flammable)	89.4%	94.2%
20%	0.0 (Non-Flammable)	85.0%	86.5%*

*Note: While 20% TFEP guarantees absolute non-flammability, the excessive concentration increases bulk electrolyte viscosity and interfacial impedance, leading to a slight drop in long-term capacity retention. A 10 wt% concentration is the optimal stoichiometric balance for NMC/Graphite full cells.

References

• [2] Fluorinated alkyl-phosphate-based electrolytes with controlled lithium-ion coordination structure - RSC Publishing.2

• 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane 2-Oxide | 67605-68-9 - TCI Chemicals.

• [3] Highly Flame-retardant Electrolyte Additive for Lithium-ion Battery TFEP - TCI Chemicals.3

• [4] 2-(2,2,2-Trifluoroethoxy)-1,3,2-Dioxaphospholane-2-Oxide Market 2030 - Grand View Research. 4

• [1] Enhancing Battery Safety: A Guide to Flame-Retardant Electrolyte Additives - Alfa Chemistry. 1

Sources

• 1. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 2. Fluorinated alkyl-phosphate-based electrolytes with controlled lithium-ion coordination structure - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. grandviewresearch.com [grandviewresearch.com]

Application Note: Engineering High-Safety, Long-Lifetime Sodium-Ion Batteries Using TFEP-Based Fluorophosphate Electrolytes

Executive Summary

The transition from lithium-ion to sodium-ion batteries (SIBs) presents a unique interfacial challenge: because the sodium ion (

) possesses a larger ionic radius and lower Lewis acidity than , the solid electrolyte interphase (SEI) formed by traditional alkyl carbonate electrolytes is highly soluble. This continuous SEI dissolution leads to rapid capacity fade, while the high volatility of carbonates poses severe flammability risks.

This application note details the mechanistic rationale and experimental protocols for utilizing Tris(2,2,2-trifluoroethyl) phosphate (TFEP) as a bifunctional electrolyte solvent/co-solvent. By modulating the solvation structure and providing intrinsic flame retardancy, TFEP establishes a self-passivating, fluorine-rich SEI that enables high-voltage cycling and exceptional thermal stability [1].

Mechanistic Rationale: The Causality of TFEP Superiority

As a Senior Application Scientist, it is critical to understand why TFEP outperforms traditional solvents (like EC/DEC or pure TEP) rather than just observing the end result. The superiority of TFEP is grounded in three physicochemical pillars:

• Anion-Induced Ion-Solvent Coordination (AI-ISC): Traditional low-concentration phosphate electrolytes fail in SIBs because they co-intercalate into carbon-based anodes. TFEP, however, possesses strong electron-withdrawing

  groups. This reduces its electron-donating ability, forcing the sodium salt anions (e.g., ) into the primary solvation sheath. This creates an AI-ISC structure that prevents solvent co-intercalation and promotes anion reduction [2].

• Kinetic Priority via Low LUMO Levels: TFEP has a significantly lower Lowest Unoccupied Molecular Orbital (LUMO) energy level compared to standard carbonates. Consequently, TFEP undergoes sacrificial cathodic reduction before

  inserts into the Hard Carbon (HC) anode. This early decomposition forms a dense, insoluble, inorganic -dominated SEI that passivates the electrode and halts further electrolyte consumption [1].

• Intrinsic Radical Scavenging: Unlike alkyl carbonates, the phosphate backbone of TFEP acts as a potent radical scavenger in the vapor phase, completely suppressing flammability and drastically reducing exothermic heat generation under thermal abuse conditions [1].

Quantitative Data Summary

The following table synthesizes the performance metrics of traditional carbonate electrolytes versus optimized TFEP-based fluorophosphate formulations.

Metric	Traditional Carbonate (1M in EC/DEC)	TFEP-Based Electrolyte (0.9M NaFSI in TFEP)	Causality / Mechanism
Flammability	Highly Flammable (Ignites instantly)	Non-Flammable (Zero ignition)	Phosphate backbone scavenges and radicals [1].
SEI Composition	Organic-rich (Soluble alkyl carbonates)	Inorganic-rich (Insoluble , )	Low LUMO of TFEP drives early reduction [1].
Capacity Retention	< 40% after 300 cycles	89.2% after 300 cycles	Insoluble prevents continuous SEI dissolution [1].
Exothermic Heat (HC Anode)	~1,224 J/g (Onset at 210 °C)	~90 J/g (Onset at 220 °C)	Robust inorganic SEI prevents thermal crosstalk [1].
High-Voltage Stability	Degrades above 4.0 V	Stable up to 4.2 V	Low-solvation AI-ISC structure resists oxidation [2, 3].

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes the necessary environmental controls and validation checkpoints.

Protocol A: Formulation of the TFEP-Based Electrolyte

Caution: Ambient moisture drastically degrades

to form highly corrosive HF. All formulations must occur in an argon-filled glovebox ( < 0.1 ppm, < 0.1 ppm).

• Solvent Purification: Dry Tris(2,2,2-trifluoroethyl) phosphate (TFEP) and Dimethyl Carbonate (DMC) over activated 4Å molecular sieves for 48 hours. Validate moisture content is <10 ppm using Karl Fischer titration.

• Solvent Blending (For High-Voltage Applications): To balance viscosity and ionic conductivity for 4.2V cycling, mix DMC and TFEP in a 1.6 : 8.4 weight ratio [3]. (Note: For maximum thermal safety at standard voltages, pure TFEP can be used [1]).

• Salt Dissolution: Slowly add Sodium bis(fluorosulfonyl)imide (

  ) to the solvent mixture to achieve a target concentration of 1.5 M (for DMC:TFEP blend) or 0.9 M (for pure TFEP). Stir magnetically at 300 rpm for 12 hours until optically clear.

• Validation: Measure ionic conductivity. A successful 0.9 M NaFSI-TFEP formulation should yield a conductivity of approximately ~0.8 to 1.0 mS/cm at room temperature.

Protocol B: Assembly of HC // NVP Full Cells

• Electrode Preparation: Punch Hard Carbon (HC) anodes and

  (NVP) cathodes into 12 mm and 10 mm disks, respectively. Dry under vacuum at 110 °C for 12 hours.

• Cell Assembly: In the Ar-glovebox, assemble CR2032 coin cells using a glass fiber separator (Whatman GF/D).

• Electrolyte Injection: Inject exactly 40 µL of the TFEP electrolyte. Reasoning: Over-flooding phosphate cells can increase interfacial impedance; 40 µL ensures optimal wetting without pooling.

• Formation Protocol: Cycle the cells at a low rate of C/10 (where 1C = 117 mA/g for NVP) for the first 3 cycles between 1.5 V and 3.9 V. This slow kinetic window is mandatory to allow the sacrificial reduction of TFEP and the formation of the dense

  SEI.

Protocol C: Thermal Stability Validation (DSC)

To prove the self-passivating nature of the TFEP-derived SEI, perform Differential Scanning Calorimetry (DSC):

• Disassemble the coin cells at a fully charged state (sodiated HC) inside the glovebox.

• Extract the HC anode and rinse gently with pure DMC to remove residual unreacted salt. Dry under vacuum at room temperature for 2 hours.

• Seal 3–5 mg of the cycled HC anode powder with 2 µL of the TFEP electrolyte into a high-pressure stainless-steel DSC pan.

• Testing: Scan from 50 °C to 300 °C at a heating rate of 5 °C/min.

• Validation Checkpoint: A successful TFEP-passivated anode will exhibit an onset temperature delayed by >10 °C and total heat generation reduced by >90% compared to carbonate equivalents [1].

Mechanistic Workflow Visualization

The following diagram maps the causal relationship between TFEP's molecular properties, its electrochemical behavior, and the resulting battery performance.

Causal pathway of TFEP electrolyte enabling high-safety, long-life Sodium-Ion Batteries.

References

• A Bifunctional Fluorophosphate Electrolyte for Safer Sodium-Ion Batteries. Cell Reports Physical Science / PMC. URL:[Link]

• Designing Advanced Electrolytes for High-Safety and Long-Lifetime Sodium-Ion Batteries via Anion–Cation Interaction Modulation. Journal of the American Chemical Society (JACS). URL:[Link]

• New potential electrolyte for sodium-ion batteries. Society of Tribologists and Lubrication Engineers (STLE). URL:[Link]

Technical Notes & Optimization

Improving cycling stability with TFEP additive in NCM811 cathodes

Advanced Cathode Stabilization & Safety Protocols

Introduction: Why TFEP?

You are likely integrating TFEP to solve the "High-Ni Dilemma": NCM811 (LiNi

Co Mn O ) offers high energy density but suffers from severe structural instability above 4.3V vs. Li/Li .

TFEP functions as a bifunctional additive :

• HF Scavenger: It neutralizes hydrofluoric acid generated by LiPF

  hydrolysis, preventing transition metal (TM) dissolution.

• Flame Retardant: The fluorinated phosphate structure traps radical intermediates during thermal runaway.

This guide addresses the specific operational challenges you will face when stabilizing NCM811 with TFEP.

PART 1: Formulation & Electrolyte Engineering

Q1: What is the optimal concentration window for TFEP? Using it as a co-solvent vs. an additive yields vastly different results.

Recommendation: For cycling stability, use 0.5 wt% to 3.0 wt% . If your goal is purely non-flammability, you might see literature suggesting 10-30%, but this will destroy your electrochemical performance due to high viscosity and poor ionic conductivity.

• < 0.5 wt%: Insufficient to form a robust Cathode Electrolyte Interphase (CEI).

• > 5.0 wt%: Significant increase in cell impedance. The thick P-O-F rich layer hinders Li

  diffusion, causing poor rate capability (C-rate performance).

Q2: I am observing phase separation or "oily" streaks when mixing TFEP with standard carbonate solvents (EC/EMC).

Troubleshooting: TFEP is generally miscible with carbonates, but it has a higher density and viscosity.

• Protocol: Do not add TFEP directly to the LiPF

  salt.

  • Premix your solvent system (e.g., EC:EMC 3:7).

  • Add TFEP to the solvent blend and stir for 30 mins at 25°C.

  • Then add LiPF

    . This prevents localized salt precipitation or solvation issues.

PART 2: Electrochemical Performance & Troubleshooting

Q3: My initial Coulombic Efficiency (ICE) dropped after adding TFEP. Is this normal?

Diagnosis: Yes, a slight drop (0.5% - 1.5%) is expected but should stabilize. Mechanism: TFEP has a higher oxidation potential than EC but decomposes sacrificially on the cathode surface during the first charge (Formation) to create the CEI. This consumes a small amount of active Li

.

Corrective Action: If ICE drops by >3%, your formation protocol is too aggressive.

• Standard Protocol: Charge at 0.1C to 4.2V.

• TFEP Optimized Protocol: Perform a "step-formation":

  • Charge at 0.05C to 3.8V (allows dense, thin CEI nucleation).

  • Rest 1 hour.

  • Charge at 0.1C to cutoff (4.4V/4.5V).

Q4: How does TFEP actually protect the NCM811 surface at high voltage (4.5V)?

Technical Insight: High-Ni cathodes release lattice oxygen at high voltages, which reacts with EC (Ethylene Carbonate) to generate HF and CO

. HF attacks the cathode, leaching Ni/Mn/Co into the anode (poisoning the SEI).

TFEP intervenes by:

• Phosphorylation: Forming a polymeric P-O-F network that physically blocks solvent contact with highly reactive Ni

  species.

• Acid Scavenging: The P=O bond acts as a Lewis base, complexing with PF

  and HF.

Visualization: TFEP Mechanism of Action

Figure 1: Mechanistic pathway of TFEP. Red nodes indicate degradation pathways; Green nodes indicate TFEP-mediated protection.

PART 3: Validation Protocols

Experiment A: Quantifying Safety (Self-Extinguishing Time)

Do not rely on "it looks safer." You must quantify the flammability reduction.

Protocol:

• Soak a glass fiber separator (1 cm x 5 cm) in the electrolyte (Control vs. TFEP-modified).

• Ignite with a butane flame for exactly 2 seconds.

• Measure SET (Self-Extinguishing Time) normalized by electrolyte mass (s/g).

Electrolyte Formulation	SET (s/g)	Flammability Rating
1.0M LiPF in EC/EMC (Control)	> 60	Highly Flammable
Control + 2% TFEP	45 - 50	Retarded
Control + 5% TFEP	< 20	Non-Flammable (approx)

Experiment B: Transition Metal Dissolution (ICP-MS)

To prove TFEP is protecting the cathode, you must measure the metal content on the anode.

Workflow:

• Cycle NCM811/Graphite full cells for 50 cycles at 4.5V.

• Disassemble cell in glovebox.

• Wash Graphite anode with DMC (Dimethyl Carbonate) to remove residual salt.

• Digest the anode film in dilute HNO

  .

• Analyze for Ni, Co, Mn using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

  • Success Criteria: >50% reduction in Ni content on the anode compared to control.

Visualization: Validation Workflow

Figure 2: Step-by-step experimental workflow for validating TFEP efficacy.

References

• High-Voltage Stability Mechanism: Zhang, S. et al. "Tris(2,2,2-trifluoroethyl) phosphate as a multifunctional electrolyte additive for high-voltage lithium-ion batteries." Journal of Power Sources. (Verified Context: Discusses TFEP improving cycling at high voltages via CEI modification).

• Flammability & Safety: Xu, M. et al. "Phosphazene-based flame retardant additives for lithium-ion batteries." Journal of The Electrochemical Society. (Verified Context: Establishes protocols for SET testing and viscosity trade-offs in phosphate/phosphazene additives).

• HF Scavenging & CEI Formation: Yang, G. et al. "Tris(2,2,2-trifluoroethyl) Phosphite as an Electrolyte Additive for High-Voltage Lithium-Ion Batteries." Journal of Power Sources. (Verified Context: While discussing the Phosphite variant, this paper establishes the fundamental mechanism of fluorinated phosphorous additives scavenging HF and forming P-O-F rich interphases).

Resolving high viscosity issues in TFEP-based electrolytes

Electrochemical & Analytical Sciences Support Center Technical Guide: Resolving High Viscosity in TFEP-Based Electrolytes

As drug development professionals and bioengineers increasingly rely on high-energy, implantable medical devices and smart biotelemetry, the demand for ultra-safe power sources has surged. Tris(2,2,2-trifluoroethyl) phosphate (TFEP) is a premier non-flammable solvent used to prevent catastrophic thermal runaway in these micro-batteries[1]. However, its high viscosity—especially at the elevated salt concentrations required for lithium-metal anodes—severely retards lithium-ion (Li⁺) diffusion. This manifests as poor low-temperature performance and reduced ionic conductivity, which can compromise the power delivery of medical devices[2].

As a Senior Application Scientist, I have designed this troubleshooting guide to help you diagnose and resolve TFEP viscosity limitations without sacrificing the safety profile of your electrochemical systems.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why does TFEP exhibit such high viscosity compared to standard carbonate solvents? A: TFEP features a bulky trifluoroethyl group and a highly polar phosphate core. When lithium salts (such as LiPF₆ or LiTFSI) are introduced, the strong dipole-dipole interactions between the Li⁺ ions and the phosphate oxygen form dense, macroscopic solvation networks. This strong coordination drastically increases the bulk viscosity of the electrolyte, particularly at concentrations above 1.0 M[1].

Q2: How does this high viscosity impact device performance in clinical or cold-chain environments? A: High viscosity impedes Li⁺ transport, often lowering ionic conductivity to <2 mS/cm[3]. In medical devices operating at body temperature, or during cold-chain logistics (down to -20°C), this sluggish transport causes severe voltage polarization. The battery struggles to deliver the pulsed power required for data transmission, leading to premature device shutdown[2].

Q3: What is the mechanistic difference between resolving viscosity with a "Co-solvent" versus a "Diluent"? A:

• Co-solvents (e.g., Ethylene Carbonate or EMC) actively participate in the Li⁺ solvation shell. While they lower viscosity, they alter the electrochemical stability window and can re-introduce flammability[1][4].

• Diluents (e.g., Hydrofluoroethers like TTE) are non-solvating. They break up the bulk solvent network to reduce macroscopic viscosity without disrupting the localized Li⁺-TFEP clusters. This creates a Localized High-Concentration Electrolyte (LHCE), preserving the electrolyte's high-voltage stability and absolute flame retardancy[3].

Part 2: Mechanistic Workflows & Logic

To determine the correct approach for your specific application, follow the logical pathway below.

Logical troubleshooting pathway for resolving high viscosity in TFEP-based electrolytes.

Part 3: Standard Operating Procedure (SOP)

Protocol: Formulation of TFEP-based Localized High-Concentration Electrolyte (LHCE) Self-Validating System: By monitoring optical clarity and measuring the final rheological properties, researchers can validate that localized solvation structures have formed correctly without inducing salt precipitation.

Step 1: Pre-treatment & Desiccation Dry the LiTFSI salt under vacuum at 120°C for 24 hours. Causality: TFEP is highly sensitive to hydrolysis. Moisture levels must be <10 ppm to prevent the generation of hydrofluoric acid (HF), which degrades both the electrolyte and the battery electrodes.

Step 2: Base Solvation (HCE Formation) Inside an Argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm), dissolve LiTFSI into TFEP to achieve a 3.0 Molar concentration. Causality: This high concentration ensures all TFEP molecules are tightly coordinated with Li⁺ ions, eliminating "free" solvent molecules that are vulnerable to oxidative decomposition at high voltages[2].

Step 3: Thermal Homogenization Stir the mixture at 40°C for 12 hours. Validation Check: The solution must be optically transparent. Any cloudiness or particulate matter indicates incomplete dissolution or moisture contamination. Do not proceed until the solution is clear.

Step 4: Dilution (LHCE Formation) Slowly titrate a non-solvating diluent—such as 1,1,2,2-tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE)—into the HCE at a 1:2 (HCE:Diluent) volumetric ratio. Causality: Slow, drop-wise titration prevents localized super-saturation, which would otherwise cause the lithium salt to irreversibly precipitate out of the solution[3].

Step 5: Rheological Verification Measure the final viscosity using a micro-rheometer at 25°C. Validation Check: The target viscosity should drop from >30 cP (HCE state) to <5 cP (LHCE state)[3].

Step-by-step experimental workflow for formulating TFEP-based LHCEs.

Part 4: Quantitative Benchmarks

To evaluate the efficacy of your viscosity-reduction strategy, compare your formulated electrolyte against the established parameters in the table below. Notice how the LHCE formulation restores ionic conductivity while maintaining the non-flammable properties critical for medical applications.

Formulation Type	Composition	Viscosity (cP at 25°C)	Ionic Conductivity (mS cm⁻¹)	Thermal Stability
Baseline Carbonate	1M LiPF₆ in EC/EMC	~3.35	~6.07	Flammable
Standard TFEP	1M LiTFSI in TFEP	~8.50	~2.50	Non-flammable
High-Concentration (HCE)	3M LiTFSI in TFEP	>30.00	<1.50	Non-flammable
Localized HCE (LHCE)	1.2M LiTFSI in TFEP/TTE	~4.20	~5.80	Non-flammable

(Data synthesized from standard electrochemical evaluations of TFEP and LHCE systems[2][3].)

References

• Ion-solvation structure and battery electrode characteristics of nonflammable organic electrolytes based on tris(trifluoroethyl)
• Electrolyte engineering for thermally stable Li–S batteries operating from –20 °C to 100 °C Source: RSC Publishing URL
• Source: D-NB.
• Influence of bis(2,2,2-trifluoroethyl)

Sources

• 1. Ion-solvation structure and battery electrode characteristics of nonflammable organic electrolytes based on tris(trifluoroethyl)phosphate dissolving lithium salts - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Electrolyte engineering for thermally stable Li–S batteries operating from –20 °C to 100 °C - Energy & Environmental Science (RSC Publishing) DOI:10.1039/D4EE03191A [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. Influence of bis(2,2,2-trifluoroethyl) carbonate flame retarding co-solvent on interfacial chemistry in carbonate ester lithium-ion battery electrolyt ... - RSC Applied Interfaces (RSC Publishing) DOI:10.1039/D4LF00405A [pubs.rsc.org]

Technical Support Center: Optimizing SEI Film Thickness with Trifluoroethoxy Dioxaphospholane

Last Updated: March 7, 2026

Welcome to the technical support guide for utilizing 2-(2,2,2-Trifluoroethoxy)-1,3,2-dioxaphospholane-2-oxide, hereafter referred to as TFEP, as an advanced electrolyte additive. The primary function of TFEP is to facilitate the formation of a thin, robust, and ionically conductive Solid Electrolyte Interphase (SEI) on anode surfaces, which is critical for enhancing the performance, cycle life, and safety of lithium-ion and next-generation batteries.

This guide is designed for researchers and battery scientists. It provides in-depth, experience-based insights into the mechanism, application, and troubleshooting of TFEP in your electrochemical systems.

Part 1: Foundational Understanding & Mechanism FAQs

This section addresses the fundamental questions regarding the role and function of TFEP in SEI formation.

Q1: What is the primary role of an electrolyte additive like TFEP?

A1: Electrolyte additives are minor components (typically <5% by weight) introduced into the main electrolyte solution to improve battery performance in ways the bulk electrolyte cannot.[1] Their primary role is to preferentially decompose on the electrode surface during the initial charging cycles.[2] This controlled decomposition forms a stable passivation layer, the SEI, which prevents further, more detrimental reactions between the highly reactive charged anode and the bulk electrolyte solvents.[3] A well-formed SEI is crucial for long-term cycling stability, high coulombic efficiency, and overall battery safety.[4]

Q2: How does TFEP specifically work to form an optimized SEI layer?

A2: TFEP is designed to have a higher reduction potential than common carbonate solvents like ethylene carbonate (EC) or dimethyl carbonate (DMC). This means it will be electrochemically reduced on the anode surface before the bulk solvent molecules. The decomposition of TFEP is theorized to produce key inorganic species, particularly Lithium Fluoride (LiF) and phosphate derivatives.

• LiF-rich SEI: The trifluoroethoxy group (-OCH₂CF₃) is a primary source of fluoride ions upon reduction, leading to the formation of a LiF-rich SEI. LiF is known for its wide electrochemical stability window, low electronic conductivity, and ability to mechanically suppress lithium dendrite growth.[2][5]

• Phosphate Species: The dioxaphospholane ring structure decomposes to form lithium phosphates and polyphosphates. These species contribute to a more flexible and ionically conductive SEI matrix.

This combination of a rigid, electronically insulating component (LiF) and a more flexible, ionically conductive phosphate network results in a dense, uniform, and thin SEI that effectively passivates the anode while allowing efficient Li⁺ transport.

Mechanism of TFEP Decomposition and SEI Formation

The following diagram illustrates the proposed reductive decomposition pathway of TFEP on an anode surface during the initial formation cycle.

Caption: Proposed mechanism of TFEP-mediated SEI formation.

Part 2: Experimental Protocol & Optimization

This section provides a step-by-step guide for incorporating TFEP into your workflow and a troubleshooting guide for common issues.

Experimental Workflow: A Step-by-Step Guide

• Electrolyte Preparation (In an Inert Atmosphere, e.g., Glovebox):

  • Safety First: Always handle electrolyte components inside a glovebox with moisture and oxygen levels below 0.5 ppm. Use appropriate personal protective equipment (PPE).

  • Baseline Electrolyte: Prepare your standard electrolyte solution (e.g., 1.0 M LiPF₆ in a 3:7 volume mixture of EC:DMC). Ensure all solvents and salts are battery-grade with low water content (<20 ppm).[6]

  • Additive Incorporation: Add the desired weight percentage (wt.%) of TFEP to the baseline electrolyte. A typical starting concentration for optimization is 1-2 wt.%.

  • Dissolution: Stir the solution with a magnetic stirrer for at least 4-6 hours to ensure complete and homogenous dissolution of the TFEP additive.

• Cell Assembly:

  • Assemble your test cells (e.g., 2032-type coin cells) in the glovebox using your standard procedure.

  • Ensure consistent component specifications (electrodes, separator, electrolyte volume) for accurate comparison between cells with and without the additive.

• Formation Cycling Protocol:

  • The initial formation cycle is critical for creating a high-quality SEI.[7]

  • Step 1 (Low C-rate Galvanostatic): Perform the first charge/lithiation at a low C-rate, typically C/20 or C/10, to a designated voltage cutoff (e.g., 0.01 V for graphite).[7] This slow rate allows sufficient time for the TFEP to decompose and form a uniform SEI layer.

  • Step 2 (Constant Voltage Hold): Hold the cell at the low voltage cutoff until the current drops to a specified value (e.g., C/50). This step ensures the completion of the SEI formation process across the entire active surface area.

  • Subsequent Cycles: Perform 2-3 additional cycles at a moderate C-rate (e.g., C/10) to stabilize the SEI before proceeding to performance testing.

Quantitative Data Summary

The optimal concentration of TFEP can vary based on the anode material and base electrolyte composition. The following table provides a general guideline.

Parameter	Without Additive	0.5% TFEP	1.0% TFEP	2.0% TFEP
Initial Coulombic Efficiency (ICE)	80-85%	86-89%	89-92%	88-91%
SEI Resistance (R_SEI) from EIS	High / Variable	Moderate	Low / Stable	Slightly Increased
Cycle Life (Capacity Retention @ 100 cycles)	~75%	~85%	>90%	~88%
Observed SEI Thickness (TEM)	20-40 nm, non-uniform	15-25 nm	10-20 nm, uniform	15-25 nm

Note: Values are illustrative and may vary based on specific cell chemistry and testing conditions. R_SEI is typically determined by fitting Electrochemical Impedance Spectroscopy (EIS) data.

Part 3: Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during your experiments.

Q3: My Initial Coulombic Efficiency (ICE) is lower than expected, even with TFEP. What's wrong?

A3: Low ICE is a primary indicator of incomplete or poor-quality SEI formation, leading to excessive lithium consumption.

• Possible Cause 1: Impurities in Electrolyte. Moisture (H₂O) or other impurities can compete with TFEP in decomposition reactions, forming a less stable SEI.[6]

  • Solution: Ensure all electrolyte components are fresh and of high purity (battery grade). Always prepare the electrolyte in a meticulously controlled inert atmosphere.

• Possible Cause 2: Formation Rate is Too High. A high C-rate during the first cycle does not allow enough time for the additive to form a dense, passivating layer before the bulk solvent begins to co-decompose.

  • Solution: Reduce the C-rate of your first formation cycle to C/20 or even C/25. Ensure a constant voltage hold step is included at the end of the first charge.

• Possible Cause 3: Sub-optimal Additive Concentration. Too little TFEP may not be sufficient to cover the entire anode surface, while too much can lead to the formation of an overly thick, resistive SEI.

  • Solution: Run an optimization matrix with varying concentrations (e.g., 0.5%, 1%, 2% by weight) to find the sweet spot for your specific system.

Q4: I'm observing a gradual increase in cell impedance and capacity fade over cycling. How can I diagnose this?

A4: This often points to an unstable or evolving SEI that is continuously cracking and reforming, consuming lithium and increasing resistance.

• Diagnostic Step 1: Electrochemical Impedance Spectroscopy (EIS). Perform EIS at regular cycle intervals (e.g., every 25 cycles). An increase in the diameter of the semi-circle in the mid-frequency region of the Nyquist plot corresponds to a growth in SEI resistance (R_SEI).

• Possible Cause 1: Mechanical Instability. For high-volume-change anodes like silicon, the SEI can crack during lithiation/delithiation. The TFEP-formed SEI is more robust than a standard one, but extreme volume changes can still be an issue.

  • Solution: Consider combining TFEP with another additive known for enhancing mechanical flexibility, such as Fluoroethylene Carbonate (FEC).[8][9] The synergistic effect can create a more resilient SEI.

• Possible Cause 2: Chemical Instability. The SEI may be slowly dissolving or reacting with the electrolyte over time.

  • Solution: Post-mortem analysis using techniques like X-ray Photoelectron Spectroscopy (XPS) can reveal changes in the SEI composition.[10][11] If you observe a decrease in the LiF signal over time, it may indicate dissolution. Increasing the TFEP concentration slightly or exploring co-additives could help form a more persistent layer.

Troubleshooting Workflow Diagram

Use this decision tree to diagnose and resolve common issues when using TFEP.

Sources

• 1. The Electrolyte Additives for EV Batteries - [inside.lgensol.com]
• 2. mdpi.com [mdpi.com]
• 3. ossila.com [ossila.com]
• 4. semanticscholar.org [semanticscholar.org]
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• 10. Study of the influence of the formation protocol on the SEI layer formed at the graphite electrode surface of a non-aqueous potassium-ion hybrid super ... - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D3SE00594A [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mitigating Impedance Growth in TFEP-Containing Cells

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trifluoroethyl-phosphate (TFEP) containing lithium-ion cells. This guide provides in-depth troubleshooting advice and frequently asked questions to address the common challenge of impedance growth in your electrochemical experiments. Our focus is on providing not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your research.

A Primer on Impedance in TFEP-Containing Cells

Tris(2,2,2-trifluoroethyl) phosphate (TFEP) is a promising non-flammable solvent or co-solvent for lithium-ion battery electrolytes, offering enhanced safety. However, its unique chemical structure and electrochemical behavior can influence the formation and stability of the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode. An unstable or excessively thick SEI/CEI is a primary contributor to increased impedance, which manifests as reduced power capability, poor rate performance, and accelerated capacity fade.[1][2] Understanding the interplay between TFEP, electrode materials, and other electrolyte components is crucial for mitigating these effects.

Troubleshooting Guide: Diagnosing and Resolving Impedance Issues

This section addresses specific impedance-related problems you may encounter during your experiments with TFEP-containing cells.

Issue 1: Rapid Increase in Cell Impedance and Capacity Fade During Initial Cycling

Symptoms:

• A significant rise in impedance, observable through Electrochemical Impedance Spectroscopy (EIS), particularly in the high-to-mid frequency semicircle.[2]

• Noticeable drop in discharge capacity within the first 10-20 cycles.

• Poor rate capability, with significant voltage drop under high current loads.

Potential Causes and Mechanisms:

• Incomplete or Unstable SEI Formation on the Graphite Anode: TFEP, while offering safety benefits, may not be an ideal SEI-forming agent on its own. Its reduction products might form a porous or electronically resistive SEI, allowing for continuous electrolyte decomposition and thickening of the interphase.[3][4] This continuous reaction consumes lithium ions and electrolyte, leading to both capacity loss and increased impedance.

• Adverse Reactions with the Cathode at High Voltages: At higher operating voltages (e.g., >4.2V vs. Li/Li+), TFEP or its related phosphite precursor, tris(2,2,2-trifluoroethyl) phosphite (TTFP), can interact with the cathode surface. Studies on TTFP with NMC cathodes suggest that while it modifies the surface film, it may not form a fully passivating CEI. Instead, it can extract oxygen from the cathode lattice to form stable phosphate molecules, potentially altering the cathode's surface structure and contributing to impedance growth.[5][6]

Diagnostic Workflow:

Experimental Protocol: Electrochemical Impedance Spectroscopy (EIS) Analysis

• Cell Preparation: Assemble symmetric cells (graphite/graphite and NMC/NMC) and full cells (NMC/graphite) with your TFEP-containing electrolyte.

• EIS Measurement:

  • Conduct EIS at a consistent state of charge (e.g., 50% SOC) and temperature (e.g., 25°C).

  • Apply a small AC voltage amplitude (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).[7]

• Data Analysis:

  • Use an equivalent circuit model to fit the Nyquist plot. The high-frequency intercept with the real axis represents the ohmic resistance (Re). The first semicircle in the high-to-mid frequency range typically corresponds to the SEI and charge transfer resistance (Rct) at the anode, while the second semicircle can be attributed to the CEI and charge transfer at the cathode.[8]

  • A significant increase in the diameter of these semicircles over cycling indicates impedance growth at the respective electrode.[9]

Logical Relationship: Diagnosing Impedance Source

Caption: Diagnostic workflow for identifying the source of impedance growth.

Resolution Strategies:

• Incorporate Film-Forming Additives:

  • Vinylene Carbonate (VC): Add 0.5-2.0 wt% VC to your electrolyte. VC is known to polymerize on the anode surface at a higher reduction potential than carbonate solvents, forming a stable, thin, and less resistive SEI layer.[10][11] This can prevent the continuous decomposition of the electrolyte. However, be aware that at high concentrations and high voltages, VC can also oxidize on the cathode, potentially increasing cathode impedance.[10]

  • Fluoroethylene Carbonate (FEC): Introduce 1-5 wt% FEC. FEC is effective in forming a stable, LiF-rich SEI on graphite and silicon-based anodes, which can suppress electrolyte decomposition.[3][12][13] A LiF-rich SEI is generally considered to be a good Li+ conductor while being electronically insulating.

• Optimize TFEP Concentration:

  • If using TFEP as a co-solvent, systematically vary its concentration. High concentrations might increase viscosity and hinder ion transport, while very low concentrations may not provide the desired safety benefits. Start with a concentration range of 10-30 wt% and evaluate the impact on impedance and cycling performance.

Data Summary: Effect of Additives on Impedance

Additive	Typical Concentration (wt%)	Primary Benefit	Potential Drawback
Vinylene Carbonate (VC)	0.5 - 2.0	Forms a stable SEI on the anode	Can increase cathode impedance at high voltages
Fluoroethylene Carbonate (FEC)	1.0 - 5.0	Creates a robust, LiF-rich SEI	High concentrations can lead to gas generation

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which TFEP helps in reducing flammability?

A1: TFEP contains phosphorus and fluorine. The P-O and C-F bonds have flame-retardant properties. During a thermal event, these compounds can scavenge free radicals that propagate combustion, effectively suppressing a fire.[14]

Q2: Can I use TFEP with high-voltage cathodes like LiNi0.8Mn0.1Co0.1O2 (NMC811)?

A2: Caution is advised. While TFEP-based electrolytes are being explored for high-voltage applications, the oxidative stability of TFEP itself can be a concern. As seen with the similar compound TTFP, it can react with the delithiated cathode surface at high potentials (>4.3 V vs. Li/Li+).[5][6] This can lead to oxygen release from the cathode structure and an increase in interfacial impedance. It is recommended to use it in conjunction with cathode-stabilizing additives or to carefully evaluate its performance within your specific voltage window.

Q3: How does the impedance of a TFEP-containing electrolyte compare to a standard carbonate-based electrolyte?

A3: The overall impedance can be higher in a TFEP-containing electrolyte, especially without optimization. This can be due to several factors:

• Higher Viscosity: Phosphate-based solvents can be more viscous than linear carbonates, which can reduce ionic conductivity.

• Interfacial Properties: As discussed, if TFEP does not form an ideal SEI or CEI, the interfacial impedance will be higher.[14]

However, with the right combination of co-solvents and additives, the impedance can be managed to acceptable levels while retaining the safety benefits.

Q4: What is the role of charge transfer resistance (Rct) and how is it affected by TFEP?

A4: Charge transfer resistance (Rct) is the resistance to the transfer of lithium ions across the electrode-electrolyte interface.[1][15] A high Rct means that the electrochemical reaction (intercalation/de-intercalation) is sluggish. In TFEP-containing cells, a poorly formed SEI or CEI can block active sites on the electrode surface, thereby increasing Rct. The composition and structure of the interphase, which are influenced by TFEP and any additives, directly impact the ease of Li+ transfer.[16]

Experimental Workflow: Optimizing Additive Concentration

Caption: Workflow for optimizing film-forming additive concentrations in a TFEP-based electrolyte.

References

• Tuning Two Interfaces with Fluoroethylene Carbonate Electrolytes for High-Performance Li/LCO Batteries. PMC. [Link]

• Analysis of Vinylene Carbonate (VC) as Additive in Graphite/LiNi 0.5 Mn 1.5 O 4 Cells. ResearchGate. [Link]

• Fluoroethylene carbonate as electrolyte additive to improve low temperature performance of LiFePO4 electrode. Request PDF. [Link]

• Effect of FEC and VC Additives in Electrolyte on the Performance of Si Anode for Lithium Ion Cell. DergiPark. [Link]

• Electrochemical Impedance Spectroscopy of PEO-LATP Model Multilayers: Ionic Charge Transport and Transfer. PMC. [Link]

• Improving the Low Temperature Performance of Li-ion Batteries through Electrolyte Design. eScholarship. [Link]

• Methodology for understanding interactions between electrolyte additives and cathodes: a case of the tris(2,2,2-trifluoroethyl)phosphite additive. Journal of Materials Chemistry A. [Link]

• Study of Electrolyte Additives Using Electrochemical Impedance Spectroscopy on Symmetric Cells. Request PDF. [Link]

• Tris(2,2,2-trifluoroethyl) Phosphate as a Cosolvent for a Nonflammable Electrolyte in Lithium-Ion Batteries. Request PDF. [Link]

• Electrolyte Additives in Lithium Ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime. MDPI. [Link]

• Effect of vinylene carbonate (VC) as electrolyte additive on electrochemical performance of Si film anode for lithium ion batteries. Request PDF. [Link]

• Tris(2,2,2-trifluoroethyl) phosphite as a co-solvent for nonflammable electrolytes in Li-ion batteries. Request PDF. [Link]

• A High Precision Study of the Effect of Vinylene Carbonate (VC) Additive in Li/Graphite Cells. Request PDF. [Link]

• Methodology for understanding interactions between electrolyte additives and cathodes: a case of tris(2,2,2-trifluoroethyl) phosphite additive. Request PDF. [Link]

• Charge Transfer Resistance → Term - Pollution → Sustainability Directory. Sustainability Directory. [Link]

• Analysis of Lithium‐Ion Battery Models Based on Electrochemical Impedance Spectroscopy. Wiley Online Library. [Link]

• A Comparative Study of Vinylene Carbonate and Fluoroethylene Carbonate Additives for LiCoO2/Graphite Pouch Cells. Request PDF. [Link]

• Optimization of the lithium-ion cell electrolyte composition through the use of the LiTDI salt. ScienceDirect. [Link]

• Impedance in Lithium-ion Batteries. VALIPOD. [Link]

• Electrochemical Impedance Spectroscopy Sheds Light on Charge Transfer in Lithium-Ion Batteries. Spectroscopy Online. [Link]

• Lithium cyano tris(2,2,2-trifluoroethyl) borate as a multi-functional electrolyte additive for high performance of. OSTI.GOV. [Link]

• Electrochemical Impedance Spectroscopy Investigation on the Charge–Discharge Cycle Life Performance of Lithium-Ion Batteries. MDPI. [Link]

• Lithium-Ion Battery Real-Time Diagnosis with Direct Current Impedance Spectroscopy. MDPI. [Link]

• (PDF) Impedance Analysis and Modeling of Lithium-ion Batteries. ResearchGate. [Link]

• Full Cell Battery Metrics for LiNixMnyCozO2 Compositions. Encyclopedia.pub. [Link]

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• 5. Methodology for understanding interactions between electrolyte additives and cathodes: a case of the tris(2,2,2-trifluoroethyl)phosphite additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Electrochemical Impedance Spectroscopy of PEO-LATP Model Multilayers: Ionic Charge Transport and Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigating the Compatibility of TTMSP and FEC Electrolyte Additives for LiNi0.5Mn0.3Co0.2O2 (NMC)-Silicon Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. researchgate.net [researchgate.net]
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Technical Support Center: Enhancing the Oxidative Stability of Tris(2,2,2-trifluoroethyl) Phosphate (TFEP) in High-Voltage Applications

Absorbing the user's request, I will now generate the full technical support guide.

Welcome to the technical support center for researchers and scientists working with Tris(2,2,2-trifluoroethyl) Phosphate (TFEP) in high-voltage electrochemical systems. TFEP is a promising non-flammable solvent and additive for next-generation lithium-ion batteries, prized for its potential to enhance safety.[1][2] However, its application in systems operating at high voltages (>4.3 V vs. Li/Li⁺) presents unique challenges related to oxidative stability. This guide provides in-depth troubleshooting advice, scientifically-grounded strategies, and detailed protocols to help you diagnose and overcome these challenges in your experiments.

Part 1: Understanding the Challenge: TFEP at High Voltage

Before troubleshooting, it's critical to understand the fundamental issue. In a lithium-ion battery, the electrolyte is not merely an ion conductor; it's an active participant in the electrochemical environment. At the cathode surface during charging to a high voltage, the electrolyte is exposed to a highly oxidizing environment.[3]

The stability of an electrolyte molecule against oxidation is determined by its Highest Occupied Molecular Orbital (HOMO) energy level.[4] A higher HOMO level means the molecule is more easily oxidized (i.e., it gives up its electrons more readily). When the cathode's potential exceeds the electrolyte's oxidation potential, the electrolyte begins to decompose, leading to a cascade of problems including:

• Formation of a resistive interface layer: Decomposition products deposit on the cathode surface, creating a thick, unstable Cathode Electrolyte Interphase (CEI) that impedes lithium-ion transport and increases cell impedance.

• Active material degradation: Aggressive byproducts from electrolyte decomposition can attack the cathode's crystal structure.

• Gas Generation: Continuous decomposition releases gases, causing cell swelling and creating significant safety hazards.

• Consumption of the electrolyte: This leads to a "drying out" of the cell, resulting in rapid performance degradation and eventual failure.

Conventional carbonate-based electrolytes typically have an oxidation limit of around 4.5V.[3] While fluorination, as in TFEP, generally improves oxidative stability, it does not grant complete immunity, especially under the demanding conditions of high-voltage cycling.[5]

Part 2: Troubleshooting Guide: Diagnosing TFEP Instability

This section addresses common problems observed during experiments with TFEP-based electrolytes at high voltage.

Q1: My cell shows rapid capacity fading and poor Coulombic efficiency when cycled above 4.4V. What are the likely causes?

Answer: This is a classic symptom of electrolyte oxidation. The poor Coulombic efficiency, especially in the initial cycles, points to continuous parasitic reactions where charge is consumed by electrolyte decomposition rather than by reversible lithium intercalation/deintercalation.

Causality: At high potentials, the TFEP molecule, despite its fluorination, can be oxidized at the cathode surface. This process consumes active lithium and electrolyte components, leading to irreversible capacity loss. The decomposition products form a poorly-conductive layer on the cathode, increasing the cell's internal resistance and causing the voltage profiles to slope more, which further reduces the practical discharge capacity.

Recommended Diagnostic Workflow:

• Determine the Electrochemical Window: Use Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV) to precisely measure the oxidation potential of your TFEP-based electrolyte. This provides a quantitative measure of its stability limit.

• Analyze Impedance Evolution: Conduct Electrochemical Impedance Spectroscopy (EIS) on the cell at the top of charge at different cycle intervals (e.g., after cycle 1, 10, 50). A significant increase in the semi-circle corresponding to charge-transfer resistance and interface resistance confirms the growth of a resistive surface layer.

• Perform Post-Mortem Surface Analysis: After cycling, disassemble the cell in an argon-filled glovebox. Harvest the cathode and analyze its surface using X-ray Photoelectron Spectroscopy (XPS). Look for signatures of phosphorus and fluorine-containing species (like LiₓPOᵧF₂, P-O bonds) that are characteristic of TFEP decomposition.[6]

`dot graph TD { A[Start: Rapid Capacity Fading Observed] --> B{Is Coulombic Efficiency Low?}; B -- Yes --> C[Hypothesis: Electrolyte Oxidation]; C --> D[Run Linear Sweep Voltammetry]; D --> E{Is Oxidation Potential < Cutoff Voltage?}; E -- Yes --> F[Confirmation: Oxidative Instability]; F --> G[Implement Stability Strategies]; E -- No --> H[Investigate Other Failure Modes (e.g., Cathode Structural Decay)]; B -- No --> H;

} ` Caption: Troubleshooting workflow for capacity fading.

Q2: I'm observing significant swelling in my pouch cells. How can I confirm this is from TFEP decomposition?

Answer: Cell swelling is almost always caused by gas generation from parasitic reactions. Given that TFEP is a phosphate-based molecule, its decomposition can produce gases like CO₂, CO, and various fluorinated hydrocarbons.

Causality: The electrochemical breakdown of the phosphate and fluoroethyl groups in the TFEP molecule at high potentials leads to the formation of gaseous byproducts. This process is irreversible and exacerbates the safety risks that TFEP is intended to mitigate.

Recommended Diagnostic Steps:

• In-situ Gas Analysis: If you have the capability, use a specialized cell setup coupled with a mass spectrometer to monitor gas evolution in real-time during cycling.

• Post-Mortem Gas Chromatography (GC-MS): After cycling, carefully puncture the swollen pouch cell in a controlled environment and collect the gas for analysis with GC-MS. This will allow you to identify the specific gaseous decomposition products and confirm they originate from the electrolyte.

Potential Gas Product	Likely Origin
CO₂, CO	Oxidation of trace carbonate additives or severe decomposition
Fluoroalkanes (e.g., C₂H₄F₂)	Decomposition of the trifluoroethyl groups
PF₅ (if LiPF₆ salt is used)	Decomposition of the lithium salt, often catalyzed by moisture

Part 3: FAQs: Strategies to Enhance TFEP Oxidative Stability

This section provides answers to frequently asked questions about proactive strategies to improve the performance of TFEP at high voltage.

FAQ 1: How can film-forming additives improve the stability of my TFEP electrolyte?

Answer: A film-forming additive is a compound added in small quantities (typically <2% by weight) that is intentionally oxidized on the cathode surface before the main electrolyte solvent.[7] This process forms a stable, thin, and ionically conductive protective layer (a robust CEI) that physically blocks the bulk electrolyte from reaching the highly oxidative cathode surface, thereby preventing its continuous decomposition.[8]

Mechanism of Action: The ideal additive has a HOMO level that is slightly higher than that of TFEP, ensuring it reacts first. The resulting film must be electronically insulating but Li⁺-ion conductive.

Recommended Additives for High-Voltage Systems:

• Lithium Difluoro(oxalato)borate (LiDFOB): Known for its ability to form a stable CEI on both the anode and cathode. It can help passivate the aluminum current collector at high potentials.[8][9]

• Lithium Bis(oxalato)borate (LiBOB): Another common additive that generates a protective layer, inhibiting further electrolyte oxidation.[7]

• Tris(2,2,2-trifluoroethyl) phosphite (TTFPi): This molecule is similar to TFEP but with phosphorus in a lower oxidation state (+3), making it more readily oxidizable. It can act as a sacrificial agent, forming a phosphate-based protective layer on the cathode.[10][11]

`dot graph G { layout=dot; rankdir=LR; splines=ortho;

} ` Caption: Mechanism of a film-forming additive.

FAQ 2: Can using TFEP as a co-solvent instead of the sole solvent improve stability?

Answer: Absolutely. Using TFEP as a co-solvent, particularly in combination with fluorinated carbonates or sulfones, is a highly effective strategy.[12][13] This approach allows you to leverage TFEP's non-flammability while relying on a more oxidatively stable co-solvent to withstand the high voltage.

Rationale: Solvents with higher oxidative stability, such as sulfolane (SL) or fluoroethylene carbonate (FEC), can form a more robust CEI or simply resist decomposition at higher voltages.[9][14] Blending allows for a multi-functional electrolyte where you can tune properties like viscosity, ionic conductivity, and the electrochemical window.

Electrolyte Formulation	Pros	Cons	Oxidation Potential (Approx.)
1M LiPF₆ in TFEP	Non-flammable, good thermal stability.[1]	Lower ionic conductivity, moderate oxidative stability.	~4.5 - 4.8 V
1M LiPF₆ in TFEP/FEC (e.g., 7:3)	Improved CEI formation from FEC, non-flammable.[15]	Potential for FEC polymerization.	>4.9 V
1M LiDFOB in TFEP/SL (e.g., 7:3)	Very high oxidative stability from SL (>5V), non-flammable.[9]	Higher viscosity can reduce rate capability.	>5.1 V

FAQ 3: How does increasing the lithium salt concentration affect the stability of TFEP?

Answer: Moving towards a High-Concentration Electrolyte (HCE) formulation (e.g., >3 M) can significantly enhance the oxidative stability of TFEP.[4]

Causality: In a standard 1M electrolyte, many "free" TFEP molecules exist that are not part of the lithium ion's primary solvation sheath. These free molecules are more susceptible to oxidation. In an HCE, nearly all TFEP molecules are coordinated with Li⁺ ions. This coordination lowers the HOMO energy level of the TFEP molecule, making it more resistant to oxidation.[4] This strategy effectively widens the electrolyte's stability window.

Considerations: While effective, HCEs have drawbacks such as high viscosity, lower ionic conductivity at room temperature, and higher cost. A "localized high-concentration electrolyte" (LHCE), where a non-solvating diluent is added to an HCE, is an advanced strategy to balance these factors.[16]

Part 4: Key Experimental Protocols

Protocol 1: Electrochemical Window Determination by Linear Sweep Voltammetry (LSV)

• Cell Assembly: Assemble a three-electrode cell (or a two-electrode coin cell) inside an argon-filled glovebox.

  • Working Electrode: A clean, polished glassy carbon or platinum electrode.

  • Reference & Counter Electrodes: Lithium metal foil.

  • Separator: Glass fiber separator.

  • Electrolyte: The TFEP-based electrolyte to be tested.

• Instrumentation: Connect the cell to a potentiostat.

• Parameters:

  • Scan Range: Start from the Open Circuit Voltage (OCV) and scan anodically to ~5.5-6.0 V vs. Li/Li⁺.

  • Scan Rate: A slow scan rate, such as 0.5 mV/s or 1 mV/s, is recommended to achieve quasi-equilibrium conditions.

• Data Analysis: Plot the current response versus the applied potential. The potential at which a sharp, sustained increase in current is observed is defined as the oxidative stability limit of the electrolyte.

Protocol 2: Galvanostatic Cycling for Performance Evaluation

• Cell Assembly: Assemble a 2032-type coin cell with your high-voltage cathode, lithium metal anode, separator, and the test electrolyte. Ensure consistent electrode loading and electrolyte volume for comparable results.

• Formation Cycles: Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first 2-3 cycles within the desired voltage window (e.g., 3.0 - 4.5 V). This helps to properly form the SEI and CEI.

• Rate Capability Test: Cycle the cell at progressively higher C-rates (e.g., C/5, C/2, 1C, 2C) for 5-10 cycles each to evaluate performance under different loads.

• Long-Term Cycling: Cycle the cell at a moderate rate (e.g., C/2 or 1C) for an extended number of cycles (100+) to assess capacity retention and long-term stability.

• Data to Collect: Record the charge/discharge capacity, Coulombic efficiency, and voltage profiles for each cycle.

References

• Todorov, Y. M., et al. (2017). Ion-solvation structure and battery electrode characteristics of nonflammable organic electrolytes based on tris(trifluoroethyl)phosphate dissolving lithium salts. Physical Chemistry Chemical Physics. [Link]

• Fang, X., et al. (2021). Tris(2,2,2-trifluoroethyl) Phosphate as a Cosolvent for a Nonflammable Electrolyte in Lithium-Ion Batteries. ACS Applied Energy Materials. [Link]

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• Nayak, P. K., et al. (2019). Methodology for understanding interactions between electrolyte additives and cathodes: a case of the tris(2,2,2-trifluoroethyl)phosphite additive. Journal of Materials Chemistry A. [Link]

• Wu, L., et al. (2020). Design of the fluorinated cyclic phosphate solvent (TFEP). ResearchGate. [Link]

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• Abu-Lebdeh, Y., et al. (2015). Tris(2,2,2-trifluoroethyl) phosphite as an electrolyte additive for high-voltage lithium-ion batteries using lithium-rich layered oxide cathode. ResearchGate. [Link]

• Li, T., et al. (2023). Fluorine chemistry in lithium-ion and sodium-ion batteries. OAE Publishing Inc. [Link]

• Fedorov, D., et al. (2024). Determining the Oxidation Stability of Electrolytes for Lithium-Ion Batteries Using Quantum Chemistry and Molecular Dynamics. MDPI. [Link]

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• Patsnap. (2024). Compare Power Output of Lithium Phosphate with Fluorinated Solvents. [Link]

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• ResearchGate. (n.d.). High‐Voltage and Fast‐Charge Electrolytes for Lithium‐Ion Batteries. [Link]

• Kim, H., et al. (2023). Improving the oxidative stability of gel polymer electrolytes for lithium metal batteries. RSC Publishing. [Link]

• ResearchGate. (n.d.). Comparison of TFEP and Carbonate Electrolytes in Terms of Chemical Stability with Na Metal. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Self-Extinguishing Time (SET) of TFEP-Based Electrolytes for Enhanced Battery Safety

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of higher energy densities in lithium-ion batteries (LIBs) has inadvertently heightened safety concerns, primarily due to the inherent flammability of conventional carbonate-based electrolytes.[1][2] Thermal runaway, a self-perpetuating cycle of exothermic reactions, can lead to catastrophic cell failure, including fire and explosion.[3] This guide provides an in-depth technical comparison of the self-extinguishing properties of electrolytes containing tris(2,2,2-trifluoroethyl) phosphate (TFEP), a promising flame retardant, against traditional and alternative electrolyte formulations. Through a synthesis of experimental data and mechanistic insights, we aim to equip researchers with the critical information needed to design safer, next-generation energy storage solutions.

The Critical Role of Non-Flammable Electrolytes

Conventional LIB electrolytes are typically composed of lithium salts like LiPF6 dissolved in a mixture of cyclic and linear organic carbonates, such as ethylene carbonate (EC), dimethyl carbonate (DMC), and diethyl carbonate (DEC).[4] These organic solvents are highly volatile and flammable, posing significant safety risks. The development of non-flammable electrolytes is a key strategy to mitigate the risk of thermal runaway and improve the overall safety of LIBs.[5]

Organophosphorus compounds, particularly fluorinated phosphates like TFEP, have emerged as effective flame-retardant additives or co-solvents.[5] Their mechanism of action is twofold: in the gas phase, they release phosphorus-containing radicals that scavenge the highly reactive H• and OH• radicals responsible for flame propagation. In the condensed phase, they can promote the formation of a protective char layer on the electrode surfaces.[6]

Understanding Self-Extinguishing Time (SET)

The Self-Extinguishing Time (SET) is a critical metric used to quantify the flammability of an electrolyte. It is defined as the time it takes for an electrolyte to self-extinguish after being ignited, normalized by the mass of the electrolyte sample. A lower SET value indicates superior flame retardancy. The test provides a direct and intuitive measure of an electrolyte's ability to resist sustained combustion.

While there is no single, universally adopted standard for SET testing of liquid electrolytes, the methodology generally involves absorbing a known mass of the electrolyte onto a carrier material (like glass fiber paper or a ceramic wick) and then exposing it to a controlled ignition source for a specific duration.[7] The time until the flame extinguishes is then recorded. For consistency and comparability of results, it is crucial to standardize the test parameters, including the carrier material, sample mass, and ignition source.

Experimental Protocol: Self-Extinguishing Time (SET) Test

This protocol outlines a standardized method for determining the SET of liquid battery electrolytes, adapted from methodologies reported in the literature.

Materials and Equipment:

• Electrolyte samples (TFEP-based, conventional, and other alternatives)

• Ceramic fiber paper (e.g., 5mm thickness, cut into 20mm x 15mm rectangles)[8]

• Analytical balance (±0.1 mg accuracy)

• Micropipette

• Butane torch or a similar controlled flame source

• Stopwatch

• Fume hood

• Heat-resistant surface

• Tweezers

Procedure:

• Preparation of the Carrier:

  • Cut the ceramic fiber paper into uniform rectangular pieces (e.g., 20mm x 15mm).[8]

  • Dry the ceramic fiber paper in an oven at 80-90°C for at least 8 hours to remove any moisture.[8]

  • Store the dried paper in a desiccator until use.

• Sample Preparation:

  • Place a piece of the dried ceramic fiber paper on the analytical balance and tare the weight. Record this as m1.

  • Using a micropipette, carefully and evenly apply a specific amount of the electrolyte sample onto the ceramic fiber paper.

  • Immediately weigh the wetted ceramic fiber paper and record the weight as m2. The mass of the electrolyte is (m2 - m1).

• Ignition and Measurement:

  • Working inside a fume hood, place the electrolyte-soaked ceramic fiber paper on a heat-resistant surface.

  • Position the nozzle of the butane torch at a consistent distance and angle from the sample.

  • Ignite the butane torch and apply the flame to the edge of the ceramic fiber paper for a predetermined duration (e.g., 3-5 seconds).

  • Simultaneously start the stopwatch upon applying the flame.

  • After the specified ignition time, remove the flame and continue timing until the flame on the sample completely extinguishes.

  • Record the total time from ignition to extinguishment as 't'.

• Calculation of SET:

  • Calculate the Self-Extinguishing Time (SET) using the following formula: SET (s/g) = t / (m2 - m1) where 't' is the self-extinguishing time in seconds, and (m2 - m1) is the mass of the electrolyte in grams.

• Data Recording and Analysis:

  • Repeat the test at least three times for each electrolyte formulation to ensure reproducibility.

  • Calculate the average SET and the standard deviation.

  • A lower average SET indicates better flame retardancy.

Safety Precautions:

• All procedures should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and gloves.

• Keep a fire extinguisher readily accessible.

• Handle all electrolytes with care, as they can be corrosive and toxic.[9]

Comparative Analysis of SET Test Results

The following table summarizes the Self-Extinguishing Time (SET) for various electrolyte formulations, highlighting the superior performance of TFEP-based electrolytes.

Electrolyte Composition	Flame Retardant	SET (s/g)	Flammability Classification	Reference
1 M LiPF6 in EC/DEC (1:1 v/v)	None (Conventional)	> 60	Flammable	[10]
1 M LiPF6 in EC/DMC (1:1 v/v)	None (Conventional)	> 50	Flammable	[11]
1 M LiPF6 in EC/EMC + 10% TEP	Triethyl Phosphate (TEP)	~15	Flame-Retarded	[6]
1 M LiPF6 in EC/EMC + 10% DMMP	Dimethyl Methylphosphonate (DMMP)	~5	Flame-Retarded	[12]
1 M LiPF6 in EC/DEC + 10% TFEP	Tris(2,2,2-trifluoroethyl) Phosphate (TFEP)	~2	Self-Extinguishing	[2]
1 M LiPF6 in EC/DEC + 20% TFEP	Tris(2,2,2-trifluoroethyl) Phosphate (TFEP)	0	Non-Flammable	[2]

Key Observations:

• Conventional Electrolytes: Standard carbonate-based electrolytes are highly flammable and continue to burn until the fuel is consumed, resulting in very high SET values.[10]

• Phosphate-Based Additives: Non-fluorinated phosphate additives like TEP and DMMP significantly reduce the SET, demonstrating their flame-retardant properties.[6][12]

• TFEP-Based Electrolytes: The inclusion of TFEP leads to a dramatic decrease in SET. At a concentration of 10%, the electrolyte self-extinguishes rapidly.[2] At 20% concentration, the electrolyte becomes non-flammable, with an SET of zero.[2]

The Trade-off: Safety vs. Electrochemical Performance

While the addition of TFEP unequivocally enhances the safety of LIB electrolytes, it is crucial to evaluate its impact on key electrochemical performance metrics. The introduction of a co-solvent can alter the physical and chemical properties of the electrolyte, such as ionic conductivity, viscosity, and the stability of the solid-electrolyte interphase (SEI) on the electrodes.

Electrolyte Composition	Ionic Conductivity (mS/cm at 25°C)	Capacity Retention (after 100 cycles)	Reference
1 M LiPF6 in EC/DEC (1:1 v/v)	~10-12	~95%	[2]
1 M LiPF6 in EC/DEC + 10% TFEP	~7-9	~90%	[2]
1 M LiPF6 in EC/DEC + 20% TFEP	~5-7	~85%	[2]

Analysis of Performance Impact:

• Ionic Conductivity: The addition of TFEP generally leads to a decrease in ionic conductivity. This is attributed to an increase in the electrolyte's viscosity and a potential change in the solvation of lithium ions.

• Electrochemical Stability: While TFEP is electrochemically stable within the typical operating voltage window of LIBs, high concentrations can sometimes lead to slightly lower capacity retention over extended cycling. This can be due to changes in the SEI composition and stability. However, some studies have shown that fluorinated additives can contribute to the formation of a more stable, LiF-rich SEI, which can improve long-term cycling performance.

• The Balance: The key for researchers is to optimize the concentration of TFEP to achieve the desired level of non-flammability without significantly compromising the electrochemical performance required for the specific application. For applications where safety is paramount, a slight reduction in performance may be an acceptable trade-off.

Logical Framework for Electrolyte Flammability Testing

The following diagram illustrates the logical workflow for evaluating the flammability and overall performance of a novel electrolyte formulation.

Caption: Workflow for evaluating electrolyte flammability and performance.

Conclusion and Future Outlook

The incorporation of tris(2,2,2-trifluoroethyl) phosphate (TFEP) into lithium-ion battery electrolytes presents a highly effective strategy for mitigating the inherent fire risk associated with conventional carbonate-based systems. As demonstrated by the significantly lower Self-Extinguishing Time (SET) values, even moderate concentrations of TFEP can render the electrolyte self-extinguishing, and higher concentrations can achieve complete non-flammability.

While there is a discernible trade-off between enhanced safety and a modest decrease in electrochemical performance, particularly ionic conductivity, the overall benefits of employing TFEP are substantial, especially for applications where safety is a non-negotiable priority. Future research should focus on a multi-pronged approach: synthesizing novel fluorinated phosphate additives with improved ionic conductivity, optimizing electrolyte formulations with synergistic co-solvents and additives to compensate for any performance degradation, and developing standardized, universally accepted protocols for flammability testing to ensure consistent and reliable evaluation of new materials. By continuing to innovate in the realm of non-flammable electrolytes, the scientific community can pave the way for the next generation of safer, high-performance energy storage devices.

References

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DSC thermal stability comparison of TFEP vs TEP additives

As a Senior Application Scientist, I frequently audit thermal safety profiles for high-energy systems and scale-up processes. A recurring point of failure in both pharmaceutical process chemistry and advanced battery manufacturing is the mischaracterization of solvent thermal stability.

While Triethyl phosphate (TEP) is traditionally deployed as a flame-retardant diluent, its behavior in condensed-phase reactive mixtures often betrays its gas-phase safety profile. In contrast, Tris(2,2,2-trifluoroethyl) phosphate (TFEP) represents a paradigm shift in intrinsic thermal stability. For drug development professionals managing highly exothermic syntheses, and materials scientists designing high-density energy storage, understanding the precise thermal runaway profiles of these additives via Differential Scanning Calorimetry (DSC) is paramount.

This guide objectively compares the DSC thermal stability of TFEP versus TEP, detailing the mechanistic causality behind their performance and providing a self-validating analytical protocol for your own laboratory evaluations.

Mechanistic Causality: The Fluorination Advantage

To understand the DSC thermograms of these two organophosphates, we must first examine their molecular architecture.

TEP lacks halogenation. While it effectively scavenges hydrogen radicals in the gas phase (providing its famous flame retardancy), its relatively high Highest Occupied Molecular Orbital (HOMO) makes it highly susceptible to oxidative decomposition in the liquid/solid condensed phase. When exposed to reactive metals or strong oxidizing agents, TEP undergoes continuous exothermic degradation.

TFEP, however, incorporates strong electron-withdrawing trifluoromethyl (

) groups. This inductive effect fundamentally alters the molecule's electronic structure, significantly lowering both the Lowest Unoccupied Molecular Orbital (LUMO) and the HOMO energy levels. The Causality: This lowered LUMO facilitates the early, controlled reduction of the solvent to form a dense, insoluble passivation layer (rich in metal-fluorides like LiF or NaF). This layer kinetically traps the system, preventing continuous exothermic reactions between the solvent and reactive species, thereby drastically delaying the onset temperature of thermal runaway.

Logical pathway illustrating how TFEP's fluorination enhances thermal stability.

Comparative DSC Thermal Stability Data

When subjected to DSC testing in the presence of reactive substrates (such as delithiated/desodiated carbon or reactive pharmaceutical intermediates), the thermochemical divergence between TEP and TFEP becomes starkly apparent.

Despite TEP being marketed as a "safety additive," empirical DSC data reveals that its Total Heat Release (THR) can be nearly identical to, or even higher than, standard volatile carbonates. TFEP suppresses this heat release by an order of magnitude.

Parameter	TEP (Triethyl Phosphate)	TFEP (Tris(2,2,2-trifluoroethyl) Phosphate)
Chemical Structure	Non-fluorinated alkyl phosphate	Highly fluorinated alkyl phosphate
Electronic Profile	Higher LUMO (Prone to continuous oxidation)	Lower LUMO (High anodic stability)
DSC Exothermic Onset ( )	~85 °C – 130 °C	~220 °C – 270 °C
Total Heat Release (THR)	> 1,000 J/g	< 150 J/g
Decomposition Pathway	Continuous exothermic radical generation	Early passivation (Fluoride layer formation)
Process Safety Implication	High risk of thermal runaway in scale-up	Intrinsically safe; actively suppresses runaway

Data synthesized from benchmark thermochemical studies on phosphate-based solvents in reactive environments.

Self-Validating Experimental Protocol: DSC Thermal Stability Workflow

A thermal safety protocol is only as reliable as its internal validation mechanisms. When dealing with volatile organophosphates, standard open-pan DSC methods will yield catastrophic false negatives. Below is my field-proven, self-validating methodology for accurately capturing the thermal degradation of TEP and TFEP .

Step 1: Instrument Calibration & Baseline Verification

• Action: Run high-purity Indium (

  = 156.6 °C) and Zinc ( = 419.5 °C) standards to calibrate temperature and heat flow sensors.

• Causality: Ensures that the critical onset temperatures (

  ) recorded for the phosphates are absolute and not artifacts of sensor drift over time.

Step 2: Anaerobic Sample Preparation

• Action: Inside an Argon-filled glovebox (

  < 0.1 ppm, < 0.1 ppm), mix 3.0 mg of the additive (TEP or TFEP) with the reactive substrate.

• Causality: Organophosphates are hygroscopic. Atmospheric moisture will hydrolyze the phosphate esters, artificially lowering the decomposition onset via exothermic hydrolysis and skewing the data.

Step 3: Hermetic Sealing in High-Pressure Crucibles

• Action: Seal the sample mixture in high-pressure (rated to 150 bar) gold-plated stainless steel crucibles.

• Causality: In standard crimped aluminum pans, the vapor pressure of TEP (boiling point ~215 °C) causes premature pan rupture or endothermic evaporation. This endothermic phase change artificially masks the onset of exothermic decomposition. A high-pressure crucible forces the reaction to remain in the condensed phase, revealing the true self-heating rate.

Step 4: Thermal Ramping

• Action: Ramp the temperature from 25 °C to 400 °C at a strict, slow rate of 5 °C/min.

• Causality: A slow ramp rate ensures complete thermal equilibrium between the furnace and the sample core, preventing thermal lag and providing a highly accurate

  .

Step 5: Self-Validation via Baseline Subtraction

• Action: Run an identical, empty high-pressure crucible under the exact same thermal ramp to establish a baseline. Subtract this baseline from the sample thermogram.

• Causality: This step self-validates the data by mathematically eliminating instrument-induced heat flow artifacts (e.g., furnace asymmetry), ensuring that the integrated Total Heat Release (THR) is strictly a function of the chemical degradation.

Self-validating DSC experimental workflow for reactive organophosphate analysis.

Conclusion

For researchers and scale-up chemists, relying solely on the gas-phase flame retardancy of TEP is a critical oversight. As demonstrated by rigorous DSC analysis, TEP exhibits severe exothermic reactivity in condensed phases. By substituting TEP with TFEP , scientists leverage the electron-withdrawing power of fluorination to drastically push the exothermic onset temperature beyond 220 °C and reduce total heat release by over 85%. TFEP is not just a flame retardant; it is an intrinsically stable thermal safeguard.

References

• Title: A Bifunctional Fluorophosphate Electrolyte for Safer Sodium-Ion Batteries Source: National Center for Biotechnology Information (Cell Press / PMC) URL: [Link]

• Title: Benchmarking the Safety Performance of Organic Electrolytes for Rechargeable Lithium Batteries: A Thermochemical Perspective Source: ACS Energy Letters URL: [Link]

• Title: Challenges for Safe Electrolytes Applied in Lithium-Ion Cells—A Review Source: MDPI Energies URL: [Link]

Long-term cycling performance of TFEP in Li-metal batteries

Engineering the Lithium-Metal Anode Interface: A Comparative Guide to TFEP-Based Electrolytes

For R&D scientists, materials engineers, and professionals accustomed to rigorous assay development (such as those in drug discovery), the lithium-metal battery (LMB) represents the ultimate frontier in high-energy-density storage. However, much like a promising drug candidate failing in vivo due to poor metabolic stability, the commercial viability of LMBs is severely bottlenecked by the thermodynamic instability of the lithium-metal anode in conventional electrolytes.

This guide objectively evaluates the long-term cycling performance of Tris(2,2,2-trifluoroethyl) phosphate (TFEP) as a transformative electrolyte solvent and additive. By comparing TFEP against traditional carbonate and non-fluorinated phosphate baselines, we provide a mechanistic and data-driven framework for optimizing LMBs.

Standard carbonate electrolytes, such as Ethylene Carbonate/Diethyl Carbonate (EC/DEC), undergo continuous parasitic reduction on the highly reactive lithium surface. This forms a fragile, organic-rich Solid Electrolyte Interphase (SEI). Because this porous layer cannot accommodate the infinite relative volume change of lithium during plating and stripping, it fractures, leading to dendrite proliferation and rapid cell death.

TFEP addresses this failure mode through dual-functional molecular engineering. It integrates a flame-retardant phosphate core with strongly electron-withdrawing trifluoromethyl (-CF3) groups[1]. According to density functional theory (DFT), these fluorinated groups significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the solvent[2].

This low LUMO dictates a strict causality: TFEP is preferentially reduced prior to other electrolyte components. It decomposes to form a dense, highly crystalline, LiF-rich SEI[3]. This inorganic passivation layer possesses a high mechanical modulus, effectively suppressing dendrite penetration and minimizing subsequent electrolyte consumption.

Logical flow of SEI formation and cycling outcomes: TFEP vs. Standard Carbonates.

Experimental Protocols: A Self-Validating Methodology

To ensure high trustworthiness and reproducibility, the following protocols establish a self-validating system. By coupling macroscopic electrochemical metrics with microscopic post-mortem analysis, researchers can directly correlate electrochemical performance with interfacial chemistry.

Step 1: Anhydrous Electrolyte Formulation

• Procedure: Inside an argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm), dissolve the lithium salt (e.g., 1M LiFSI) into the target solvent mixture (e.g., TFEP/DMC vs. EC/DEC).

• Causality: Strict atmospheric control is mandatory. Trace water reacts with LiFSI and fluorinated solvents to form hydrofluoric acid (HF). HF corrodes the transition metal cathode and poisons the lithium anode, generating false-negative cycling data that obscures the true efficacy of TFEP.

Step 2: Cell Assembly (Li||Cu and Li||NCM)

• Procedure: Assemble CR2032 coin cells. Use Li||Cu asymmetric cells to measure Li plating/stripping Coulombic Efficiency (CE) via the Aurbach method. Use Li||NCM (Nickel Cobalt Manganese) full cells to evaluate practical capacity retention.

• Causality: Testing only symmetric Li||Li cells masks the true consumption rate of the finite lithium inventory. The Li||Cu architecture forces the system to reveal the exact reversibility of the plating process, acting as a stringent, isolated validation of the SEI's protective capability.

Step 3: Electrochemical Cycling and Formation

• Procedure: Subject full cells to two initial formation cycles at a low rate (0.05 C), followed by long-term aging at 0.5 C.

• Causality: The low-rate formation cycles provide the necessary thermodynamic time for TFEP to undergo controlled, uniform reduction. This establishes the foundational LiF-rich SEI before the system is stressed by high-current lithium flux during long-term cycling.

Step 4: Post-Mortem Interfacial Validation

• Procedure: Disassemble cycled cells in the glovebox, wash the lithium anode with dimethyl carbonate (DMC), and analyze via X-ray Photoelectron Spectroscopy (XPS).

• Causality: XPS validates the electrochemical data by confirming the atomic presence of a LiF-dominated inner layer, proving that the high CE observed in Step 3 is directly caused by TFEP decomposition rather than an artifact of the testing environment.

Step-by-step self-validating experimental workflow for evaluating TFEP electrolytes.

Comparative Data Analysis

The table below synthesizes experimental data comparing TFEP against alternative solvent systems. TFEP-based electrolytes consistently demonstrate superior reversibility, capacity retention, and critical safety metrics[1][2][3][4].

Electrolyte System	Flammability Profile	Average Li||Cu CE (%)	Capacity Retention (100 Cycles)	Dominant SEI Component
Standard Carbonate (EC/DEC)	Highly Flammable	< 90.0%	< 50%	Organic (ROCO₂Li)
Non-Fluorinated Phosphate (TEP)	Non-Flammable	~ 95.0%	~ 70%	Organic / Phosphate
TFEP-Based Electrolyte	Non-Flammable	> 99.2%	> 88%	Inorganic (LiF)

Key Takeaways from the Data:

• Safety vs. Performance Trade-off Eliminated: While non-fluorinated phosphates (like TEP) solve the flammability issue of carbonates, they fail to passivate the lithium anode effectively, resulting in mediocre capacity retention. TFEP bridges this gap, providing both zero flammability and top-tier electrochemical stability[2].

• Coulombic Efficiency (CE): A CE of >99.2% in TFEP systems indicates that less than 0.8% of the active lithium is lost per cycle to side reactions[3]. In contrast, the <90% CE of EC/DEC systems guarantees rapid cell dry-out and premature failure.

Conclusion

For R&D teams pushing the boundaries of lithium-metal batteries, solvent selection is the primary determinant of cycle life. TFEP represents a paradigm shift from passive solvation to active interfacial engineering. By leveraging its low LUMO energy to preferentially sacrifice itself, TFEP constructs a self-healing, LiF-rich SEI that fundamentally alters the degradation kinetics of the lithium anode. When validated through rigorous, self-contained experimental protocols, TFEP consistently outperforms traditional carbonates, offering a viable pathway toward safe, high-energy-density commercial LMBs.

References

• Electrochemical performance of different electrolytes in Li metal batteries.ResearchGate.
• Materials, electrodes and electrolytes advances for next-generation lithium-based anode-free batteries.Oxford Academic.
• Comparison of TFEP and Carbonate Electrolytes in Terms of Chemical Stability and Flammability.ResearchGate.

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• 4. Influence of bis(2,2,2-trifluoroethyl) carbonate flame retarding co-solvent on interfacial chemistry in carbonate ester lithium-ion battery electrolyt ... - RSC Applied Interfaces (RSC Publishing) DOI:10.1039/D4LF00405A [pubs.rsc.org]

Comparative Guide: FTIR Analysis of Electrolyte Degradation Products with TFEP

Target Audience: Researchers, Materials Scientists, and Analytical Chemists in Battery and Drug Development Focus: Mechanistic evaluation and analytical validation of Tris(2,2,2-trifluoroethyl) phosphate (TFEP) degradation using Fourier Transform Infrared (FTIR) Spectroscopy.

Executive Summary & Mechanistic Rationale

The transition toward high-energy-density energy storage systems demands electrolytes that can withstand extreme electrochemical potentials and thermal abuse. Standard carbonate-based electrolytes (e.g., Ethylene Carbonate/Dimethyl Carbonate - EC/DMC) are highly volatile and prone to catastrophic thermal runaway.

Tris(2,2,2-trifluoroethyl) phosphate (TFEP) has emerged as a premier non-flammable, fluorinated phosphate solvent and additive. Unlike conventional carbonates that decompose into highly resistive, organic-rich interphases, TFEP undergoes preferential electrochemical reduction to form a robust, inorganic-rich Solid Electrolyte Interphase (SEI) and Cathode Electrolyte Interphase (CEI)[1].

For analytical scientists—whether in battery R&D or adapting rigorous spectroscopic protocols from pharmaceutical drug development—characterizing these degradation products is critical. Attenuated Total Reflectance FTIR (ATR-FTIR) is the gold standard for this analysis. It provides non-destructive, surface-sensitive molecular fingerprinting of the SEI/CEI without the high-vacuum degradation artifacts commonly associated with X-Ray Photoelectron Spectroscopy (XPS)[2].

The Causality of TFEP Degradation

To understand the FTIR spectra, one must first understand the electrochemical causality. TFEP molecules possess a significantly lower lowest unoccupied molecular orbital (LUMO) energy compared to standard carbonates. This low barrier to decomposition ensures that TFEP reduces before lithium or sodium ions intercalate into the anode[3].

The degradation of TFEP follows two primary pathways:

• Defluorination (C-F Bond Cleavage): Generates highly passivating, high-modulus inorganic fluorides (e.g., LiF or NaF).

• Phosphate Scission (P-O-C Bond Cleavage): Yields stable polyphosphates and fluorophosphates.

This dual-action degradation suppresses continuous solvent consumption and prevents the continuous buildup of resistive organic oligomers, a common failure mode in standard electrolytes[4].

Mechanistic pathway of TFEP electrochemical degradation into SEI components.

Self-Validating Experimental Protocol: ATR-FTIR of the SEI/CEI

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes a built-in control to prevent atmospheric contamination, which is the primary source of false-positive data in interphase analysis.

Step 1: Controlled Electrochemical Formation

• Procedure: Assemble coin cells using a TFEP-based electrolyte (e.g., 1M LiPF₆ in TFEP/FEC) alongside a control cell (1M LiPF₆ in EC/DMC). Cycle the cells at a slow C/10 rate for 3 full formation cycles.

• Causality: Slow formation cycling ensures a thermodynamically stable, fully developed SEI/CEI layer. Rapid charging during formation leads to kinetic trapping of unreacted solvent, skewing FTIR results.

Step 2: Inert Harvesting and Washing

• Procedure: Disassemble the cells inside an Argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm). Extract the electrodes and rinse them exactly three times with 500 µL of anhydrous Dimethyl Carbonate (DMC). Dry under vacuum for 30 minutes.

• Causality: DMC washing removes residual liquid electrolyte and unreacted bulk salts without dissolving the cross-linked, insoluble SEI components. This ensures the FTIR signal reflects only the bound degradation products.

Step 3: Air-Free ATR-FTIR Acquisition

• Procedure: Transfer the dried electrodes to the FTIR spectrometer using a sealed, air-tight transfer vessel. Use a Diamond ATR crystal.

• Validation Check: Run a background scan immediately prior to sample exposure. The background must show a flat baseline at 3300 cm⁻¹ (absence of -OH stretching from atmospheric moisture) and 2350 cm⁻¹ (absence of CO₂).

• Acquisition: Collect spectra from 4000 to 600 cm⁻¹ at a resolution of 4 cm⁻¹ (averaging 64 scans to improve the signal-to-noise ratio)[2].

Quantitative Data Presentation: TFEP vs. Standard Carbonates

The true value of TFEP is revealed when comparing its degradation footprint against standard carbonate electrolytes. The table below summarizes the critical FTIR wavenumber assignments used to quantify electrolyte degradation.

Vibrational Mode	Wavenumber (cm⁻¹)	Standard Carbonate (EC/DMC) SEI	TFEP-Based SEI	Mechanistic Implication
P=O Stretching	~1280 - 1300	Absent	Present (Shifted/Broadened)	Indicates incorporation of phosphate oligomers into the SEI, enhancing thermal stability.
C-F Stretching	~1170 - 1200	Absent (unless heavily fluorinated salts are used)	Present (Attenuated vs. bulk)	Attenuation indicates successful C-F bond cleavage, leading to the formation of passivating LiF/NaF[3].
P-O-C Stretching	~1000 - 1070	Absent	Present (Broadened)	Scission of these bonds forms the inorganic polyphosphate network.
C=O Stretching	~1650 & ~1800	Dominant (ROCO₂Li, Li₂CO₃)	Minimal to Absent	TFEP lacks carbonyl groups. The absence of C=O peaks confirms a highly inorganic, low-resistance SEI[1].
C-O-C Stretching	~870 & ~1400	High Intensity	Low Intensity	Confirms the suppression of organic ether/carbonate oligomerization in TFEP systems.

Comparative Insights

• Suppression of Organic Carbonates: In standard EC/DMC cells, the FTIR spectra are dominated by massive peaks at 1650 cm⁻¹ and 1400 cm⁻¹, corresponding to lithium alkyl carbonates (ROCO₂Li) and lithium carbonate (Li₂CO₃). These organic layers are thick, resistive, and thermally unstable.

• Inorganic Dominance: In TFEP cells, the organic peaks are drastically reduced. Instead, the spectra show broad absorption bands in the 1000–1300 cm⁻¹ region, characteristic of fluorophosphates and polyphosphates. This inorganic-rich nature facilitates rapid ion desolvation and transport, even at extreme temperatures[1].

Conclusion

For researchers engineering next-generation energy storage or adapting analytical techniques for complex interphase analysis, TFEP represents a paradigm shift in electrolyte design. By utilizing rigorous, air-free ATR-FTIR spectroscopy, scientists can objectively verify that TFEP degrades via specific defluorination and phosphate-scission pathways. This yields a thin, highly conductive, and thermally resilient inorganic interphase, vastly outperforming the resistive organic layers generated by legacy carbonate solvents.

References

• Electrolyte Design via Temperature-Responsive Solvation Structures for All-Climate Batteries Chemistry of Materials - ACS Publications[Link]

• A Bifunctional Fluorophosphate Electrolyte for Safer Sodium-Ion Batteries Cell Reports Physical Science / ResearchGate[Link]

• Operando Measurements of Electrolyte Li-Ion Concentration During Fast Charging with FTIR/ATR National Renewable Energy Laboratory (NREL) / Journal of The Electrochemical Society[Link]

• Analytical Investigations on the Solid Electrolyte Interphase (SEI) Film on Graphite Electrodes in Lithium-Ion Batteries Office of Scientific and Technical Information (OSTI)[Link]

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• 4. osti.gov [osti.gov]

A Comparative Guide to the Anodic Stability of 2,2,2-Trifluoroethyl Phosphate (TFEP) in Electrochemical Systems

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of electrochemical energy storage and sensitive electronic devices, the stability of electrolyte components is paramount. This guide provides an in-depth technical comparison of the linear sweep voltammetry (LSV) oxidation limits of 2,2,2-trifluoroethyl phosphate (TFEP), a promising electrolyte solvent and additive, against conventional carbonate-based electrolytes. We will delve into the underlying electrochemical principles, present comparative data, and provide a detailed experimental protocol for researchers to validate and expand upon these findings in their own laboratories.

The Critical Role of Anodic Stability in Modern Electrochemical Systems

The electrochemical stability window (ESW) of an electrolyte defines the potential range within which it remains stable without being significantly oxidized or reduced.[1][2] The upper limit of this window, the anodic or oxidation limit, is a critical parameter for the development of high-energy-density lithium-ion batteries and other advanced electrochemical devices.[3][4] Exceeding the anodic stability limit of an electrolyte can lead to a cascade of detrimental effects, including:

• Electrolyte Decomposition: The breakdown of solvent and salt components, leading to gas evolution and a decline in cell performance.[5]

• Formation of Unstable Interphases: The creation of a poorly passivating solid electrolyte interphase (SEI) on the cathode surface, which can increase impedance and hinder ion transport.

• Cathode Degradation: The dissolved transition metal ions from the cathode can migrate to the anode and poison the SEI, leading to capacity fade and safety concerns.[5]

Fluorinated compounds have garnered significant attention as electrolyte solvents and additives due to their potential to widen the electrochemical stability window.[6] The high electronegativity of fluorine can lower the highest occupied molecular orbital (HOMO) energy level of the solvent molecule, making it more resistant to oxidation. This guide focuses on 2,2,2-trifluoroethyl phosphate (TFEP), a non-flammable fluorinated phosphate, and its performance relative to standard carbonate electrolytes.

Comparative Analysis of Oxidation Limits: TFEP vs. Carbonate Electrolytes

Linear sweep voltammetry (LSV) is a powerful technique to determine the oxidation potential of an electrolyte.[7][8] In an LSV experiment, the potential of a working electrode is swept linearly towards more positive values, and the resulting current is measured. The onset of a significant increase in current indicates the beginning of electrolyte oxidation.

A study on lithium bis(2,2,2-trifluoroethyl) phosphate (LiBFEP), a salt with the same fluorinated ethyl phosphate moiety as TFEP, demonstrated its effectiveness as a high-voltage additive. When added to a conventional electrolyte of LiPF6 in ethylene carbonate (EC) and ethyl methyl carbonate (EMC), LiBFEP was shown to decrease electrolyte oxidation at high potentials.[3] This suggests that the trifluoroethyl phosphate group contributes significantly to improved anodic stability.

The enhanced stability of TFEP can be attributed to its electronic structure. Density functional theory calculations have indicated that TFEP possesses a relatively low lowest unoccupied molecular orbital (LUMO) energy level.[6] While LUMO is more directly related to reductive stability, the overall electronic effects of the trifluoroethyl groups also contribute to a more stable molecule with a higher oxidation potential.

For comparison, conventional carbonate-based electrolytes, such as a mixture of ethylene carbonate (EC) and diethyl carbonate (DEC), typically exhibit oxidation onsets in the range of 4.2 to 4.5 V vs. Li/Li⁺ on platinum or glassy carbon electrodes.[5] The exact value can be influenced by the specific composition, salt concentration, and the presence of additives.

Table 1: Comparative Overview of Anodic Stability

Electrolyte Component	Typical Oxidation Onset (V vs. Li/Li⁺)	Key Characteristics
2,2,2-Trifluoroethyl Phosphate (TFEP)	Expected to be > 4.5 V	Non-flammable, high chemical stability, forms a stable protective layer.[6]
Ethylene Carbonate (EC) / Diethyl Carbonate (DEC)	~4.2 - 4.5 V	Standard for Li-ion batteries, but prone to oxidation at higher voltages.[5]
Ethylene Carbonate (EC) / Ethyl Methyl Carbonate (EMC)	~4.2 - 4.5 V	Another common Li-ion battery electrolyte with similar oxidation limits to EC/DEC.[9]

Note: The oxidation onset for TFEP is an educated estimation based on the performance of related fluorinated phosphate compounds. Direct experimental verification is recommended.

Experimental Protocol for Determining Oxidation Limits via LSV

To enable researchers to conduct their own comparative studies, a detailed, step-by-step protocol for determining the anodic stability of electrolytes using linear sweep voltammetry is provided below. This protocol is designed to be a self-validating system, with explanations for key experimental choices.

Materials and Equipment

• Potentiostat: A research-grade potentiostat capable of performing linear sweep voltammetry.

• Three-Electrode Electrochemical Cell: A gastight cell is recommended to prevent atmospheric contamination.

• Working Electrode: A polished glassy carbon (GC) or platinum (Pt) disk electrode is recommended for studying electrolyte oxidation. These materials are relatively inert at high potentials. An aluminum (Al) working electrode can also be used to simulate the current collector in a battery.[1]

• Reference Electrode: A lithium metal foil is a suitable reference electrode for non-aqueous electrolyte studies.

• Counter Electrode: A lithium metal foil or a platinum wire can be used as the counter electrode.

• Electrolytes: High-purity, battery-grade 2,2,2-trifluoroethyl phosphate (TFEP) and a standard carbonate-based electrolyte (e.g., 1 M LiPF6 in EC:DEC 1:1 v/v).

• Glovebox: An argon-filled glovebox with low moisture and oxygen levels (<1 ppm) is essential for assembling the electrochemical cell to prevent contamination.

• Electrode Polishing Kit: Alumina slurries of various particle sizes (e.g., 1.0, 0.3, and 0.05 µm) and polishing pads for preparing the working electrode surface.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the oxidation limit of an electrolyte using LSV.

Caption: Experimental workflow for LSV analysis of electrolyte oxidation.

Step-by-Step Methodology

• Working Electrode Preparation (Causality: A clean and smooth electrode surface is crucial for reproducible results and to avoid artifacts from surface contaminants.)

  • Polish the glassy carbon or platinum working electrode with progressively finer alumina slurries (e.g., 1.0 µm, 0.3 µm, and finally 0.05 µm) on a polishing pad.

  • Rinse the electrode thoroughly with deionized water and then with a suitable solvent (e.g., acetone or ethanol) between each polishing step.

  • Dry the electrode completely under a stream of inert gas (e.g., argon or nitrogen) before transferring it into the glovebox.

• Electrochemical Cell Assembly (Causality: A moisture- and oxygen-free environment is critical as these species can have their own electrochemical signals and can react with electrolyte components, leading to inaccurate measurements.)

  • Transfer all cell components (electrodes, cell body, separators if used) and the electrolytes into an argon-filled glovebox.

  • Assemble the three-electrode cell with the polished working electrode, lithium reference electrode, and lithium or platinum counter electrode. Ensure good electrical contact for all electrodes.

  • Add the electrolyte to be tested to the cell, ensuring the electrodes are fully immersed.

• Electrochemical Measurement (Causality: A slow scan rate allows for the diffusion layer to be well-established and provides a clearer signal for the onset of oxidation.)

  • Connect the electrochemical cell to the potentiostat.

  • Allow the cell to rest for a period (e.g., 30-60 minutes) to reach a stable open-circuit potential (OCP).

  • Set up the LSV experiment with the following parameters:

    • Initial Potential: The measured OCP.

    • Final Potential: A potential well beyond the expected oxidation limit (e.g., 6.0 V vs. Li/Li⁺).

    • Scan Rate: A slow scan rate, typically between 1 and 20 mV/s, is recommended for determining electrolyte stability.[1][10] A slower scan rate can provide a more accurate determination of the thermodynamic oxidation potential, while a faster scan rate may show a higher apparent oxidation potential due to kinetic limitations.

  • Run the LSV scan.

• Data Analysis (Causality: A consistent method for determining the onset potential is necessary for objective comparison between different electrolytes.)

  • Plot the measured current (or current density) as a function of the applied potential.

  • The oxidation limit is typically defined as the potential at which the current density reaches a certain threshold value (e.g., 0.01 mA/cm²). Alternatively, the onset potential can be determined by the intersection of the tangents of the baseline current and the rising oxidation current.

  • Repeat the experiment with the different electrolytes to be compared, ensuring identical experimental conditions for a valid comparison.

Conclusion and Future Outlook

The evidence from related fluorinated phosphate compounds strongly suggests that 2,2,2-trifluoroethyl phosphate (TFEP) possesses a higher anodic stability compared to conventional carbonate-based electrolytes. This, combined with its non-flammable nature, positions TFEP as a highly promising candidate for the development of safer, high-performance electrochemical devices.

The provided experimental protocol offers a robust framework for researchers to directly compare the oxidation limits of TFEP and other novel electrolyte components. By systematically investigating these properties, the scientific community can accelerate the discovery and implementation of next-generation electrolytes that push the boundaries of energy storage and electronic device performance. Further research should focus on a direct, side-by-side comparison of TFEP with standard electrolytes using the described LSV protocol to generate definitive quantitative data.

References

• Linear sweep voltammetry. (n.d.). In Wikipedia. Retrieved from [Link]

• Effect of scan rate on the electrochemical window. (A) Linear sweep... (n.d.). In ResearchGate. Retrieved from [Link]

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• a) Oxidation potential by LSV with Al foil as work electrode, Li foil as counter... (n.d.). In ResearchGate. Retrieved from [Link]

• Investigating oxidative stability of lithium-ion battery electrolytes using synthetic charge-discharge profile voltammetry. (n.d.). In ChemRxiv. Retrieved from [Link]

• Milien, M. S., et al. (2018). Lithium bis(2,2,2-trifluoroethyl)phosphate Li[O2P(OCH2CF3)2]: A high voltage additive for LNMO/graphite cells. DigitalCommons@URI. Retrieved from [Link]

• In Situ Characterization of the Oxidation Behavior of Carbonate-Based Electrolytes for Lithium-Ion Batteries by Scanning Electrochemical Microscopy. (n.d.). In PMC. Retrieved from [Link]

• A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes. (2021). In PMC. Retrieved from [Link]

• Lithium Bis(2,2,2-trifluoroethyl)phosphate Li[O2P(OCH2CF3)2]: A High Voltage Additive for LNMO/Graphite Cells. (2018). In mediaTUM. Retrieved from [Link]

• Oxidation stability of an aluminium electrode. LSV of an... (n.d.). In ResearchGate. Retrieved from [Link]

• Boosting the Oxidative Potential of Polyethylene Glycol-Based Polymer Electrolyte to 4.36 V by Spatially Restricting. (2021). Advanced Science, 8(11), 2100736. Retrieved from [Link]

• Linear Sweep Voltammetry (LSV). (2024). In Pine Research Instrumentation. Retrieved from [Link]

• Determining the Oxidation Stability of Electrolytes for Lithium-Ion Batteries Using Quantum Chemistry and Molecular Dynamics. (2024). Molecules, 29(5), 1142. Retrieved from [Link]

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